Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide

• CAS: 18417-40-8

Core Science & Biosynthesis

An In-depth Technical Guide to Diethyl 1,2,5-Oxadiazole-3,4-dicarboxylate 2-oxide (CAS Number: 18417-40-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Diethyl 1,2,5-Oxadiazole-3,4-dicarboxylate 2-oxide, a key heterocyclic compound in synthetic and medicinal chemistry. The document delves into its physicochemical properties, provides a detailed and scalable synthesis protocol, and offers a thorough analysis of its spectroscopic characterization. Furthermore, the guide explores the reactivity of this furoxan derivative, with a particular focus on its role as a nitric oxide (NO) donor and as a versatile building block for more complex molecules. Potential applications in drug discovery are discussed in the context of the known biological activities of the broader oxadiazole class of compounds. Safety, handling, and storage considerations are also addressed to ensure its proper use in a laboratory setting. This guide is intended to be a valuable resource for researchers utilizing or considering the use of this compound in their work.

Introduction

Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, also known as diethyl furoxan-3,4-dicarboxylate, is a heterocyclic compound featuring a furoxan ring substituted with two ethyl ester groups.[1] The furoxan (1,2,5-oxadiazole 2-oxide) scaffold is of significant interest in medicinal chemistry, primarily due to its ability to act as a nitric oxide (NO) donor.[2] Nitric oxide is a critical signaling molecule in various physiological processes, and its controlled release from prodrugs is a promising therapeutic strategy. This compound serves as a valuable starting material for the synthesis of a variety of other furoxan and furazan derivatives, allowing for the modification of the ester functionalities into amides, alcohols, and other groups.[3] This adaptability makes it a versatile building block for creating libraries of compounds for drug discovery and materials science.[4]

Physicochemical Properties

A summary of the key physicochemical properties of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is presented in Table 1. The compound is a pale-yellow oil at room temperature and exhibits good solubility in polar organic solvents such as tetrahydrofuran (THF), dichloromethane, chloroform, and acetonitrile.[1][3] Its high solubility in THF makes this solvent a preferred medium for synthetic transformations.[3]

Table 1: Physicochemical Properties of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide

Property	Value	Source(s)
CAS Number	18417-40-8	[5]
IUPAC Name	diethyl 2-oxido-1,2,5-oxadiazol-2-ium-3,4-dicarboxylate	[5]
Molecular Formula	C₈H₁₀N₂O₆	[5]
Molecular Weight	230.17 g/mol	[5]
Appearance	Pale-yellow oil	[3]
Density	1.45 g/cm³	[5]
Boiling Point	309.2 °C at 760 mmHg	[5]
Solubility	Soluble in THF, CH₂Cl₂, CHCl₃, acetonitrile	[3]

Synthesis and Mechanistic Pathway

The synthesis of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide can be achieved through several routes, with the dimerization of a nitrile oxide intermediate being a key step.[4] A particularly efficient, scalable, and environmentally benign method involves the treatment of ethyl 2-chloro-2-(hydroxyimino)acetate with silver carbonate.[3] This method avoids the use of organic bases like triethylamine, which can lead to the formation of undesired byproducts and complicate purification.[3]

Synthetic Workflow

The overall synthetic transformation is depicted in the following workflow diagram:

Caption: Synthetic workflow for Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide.

Detailed Experimental Protocol

This protocol is adapted from Zhang, M.-X., DeHope, A. J., & Pagoria, P. F. (2019). Environmentally Benign and Scalable Preparation of Diethyl Furoxan-3,4-dicarboxylate Using Silver Carbonate as a Nitrile Oxide Generator. Organic Process Research & Development, 23(10), 2246–2251.[3]

Materials:

• Ethyl 2-chloro-2-(hydroxyimino)acetate

• Silver Carbonate (Ag₂CO₃)

• Tetrahydrofuran (THF), anhydrous

• Celite

• Dichloromethane (CH₂Cl₂)

• Silica Gel

Procedure:

• To a solution of ethyl 2-chloro-2-(hydroxyimino)acetate in anhydrous THF, add silver carbonate portion-wise at room temperature (15-25 °C). The reaction is mildly exothermic and the temperature should be controlled below 25 °C.

• Stir the reaction mixture at room temperature for 3-4 hours. The reaction can be left to stir overnight without a decrease in yield.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the silver salts.

• Wash the solid residue with THF.

• Concentrate the combined filtrate in vacuo.

• Dissolve the residue in dichloromethane and purify by passing it through a short column of silica gel, eluting with dichloromethane.

• Remove the solvent under reduced pressure to yield Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide as a pale-yellow oil (yields typically in the range of 80-90%).

Causality of Experimental Choices:

• Silver Carbonate: This reagent is chosen for its ability to efficiently generate the nitrile oxide intermediate from the hydroximidoyl chloride without the need for an organic base, which simplifies the workup and improves the purity of the product.[3]

• Tetrahydrofuran (THF): THF is an excellent solvent for this reaction due to the high solubility of the starting material and the intermediate, facilitating a homogeneous reaction.[3]

• Room Temperature: The reaction proceeds efficiently at ambient temperature, making it operationally simple and energy-efficient.[3]

• Silica Gel Chromatography: This final purification step effectively removes any remaining impurities, yielding the product in high purity.[3]

Spectroscopic Analysis

The structural elucidation of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide definitive structural information. The chemical shifts are sensitive to the solvent used.[3]

Table 2: NMR Spectroscopic Data

Nucleus	Solvent	Chemical Shift (δ, ppm) and Multiplicity	Assignment	Source
¹H NMR	CD₃CN	4.44 (q, J = 7.1 Hz, 2H), 4.39 (q, J = 7.1 Hz, 2H)	-OCH₂ CH₃	[3]
1.37 (t, J = 7.1 Hz, 3H), 1.31 (t, J = 7.1 Hz, 3H)	-OCH₂CH₃	[3]
DMSO-d₆	4.57-4.26 (m, 4H)	-OCH₂ CH₃	[3]
1.35 (t, 3H), 1.29 (t, 3H)	-OCH₂CH₃	[3]
¹³C NMR	CD₃CN	158.00, 156.26	C =O	[3]
150.23, 108.52	Furoxan ring carbons	[3]
64.86, 64.63	-OCH₂ CH₃	[3]
14.39 (2C)	-OCH₂CH₃	[3]
DMSO-d₆	156.51, 154.79	C =O	[3]
148.81, 107.33	Furoxan ring carbons	[3]
63.48, 63.16	-OCH₂ CH₃	[3]
13.61 (2C)	-OCH₂CH₃	[3]

The two distinct sets of signals for the ethyl groups in both ¹H and ¹³C NMR spectra are due to the asymmetry of the furoxan ring.

Mass Spectrometry (MS)

Electron impact mass spectrometry (GC-MS) shows the molecular ion peak (M⁺) at m/z 230, which corresponds to the molecular weight of the compound.[3]

Infrared (IR) Spectroscopy

Table 3: Predicted Infrared Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)
C=O (ester)	~1730-1750
C-O (ester)	~1100-1300
C=N (furoxan ring)	~1600-1650
N-O (furoxan ring)	~1300-1400
C-H (aliphatic)	~2850-3000

Reactivity and Chemical Transformations

The reactivity of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is primarily dictated by the furoxan ring and the two ethyl ester functionalities.

Reactivity of the Furoxan Ring

• Nitric Oxide (NO) Donation: The furoxan ring is known to release nitric oxide under physiological conditions, particularly in the presence of thiols like L-cysteine.[6] This property is the basis for the development of furoxan-based compounds as NO-donating drugs.[7] The release of NO is a key aspect of their potential biological activity.[6]

• Thermal Stability and Decomposition: The compound is thermally stable below 200 °C.[5] It undergoes exothermic decomposition at 265 °C, a critical parameter for safe handling.[5] It can be vacuum distilled at 80-85 °C (0.07-0.2 Torr) without decomposition.[5]

Potential Reactivity of the Ester Groups

The ethyl ester groups are amenable to a variety of standard chemical transformations, making this compound a versatile synthetic intermediate.[3]

Caption: Potential chemical transformations of the ester groups.

• Hydrolysis: The ethyl esters can be hydrolyzed under acidic or basic conditions to yield the corresponding dicarboxylic acid. This transformation opens up further synthetic possibilities, such as the formation of salts or conversion to other functional groups.

• Amidation: Reaction with primary or secondary amines can convert the esters to the corresponding amides. This is a common strategy in drug development to modulate the physicochemical properties and biological activity of a lead compound.[8]

• Transesterification: Treatment with a different alcohol in the presence of an acid or base catalyst can lead to the exchange of the ethyl groups for other alkyl or aryl groups, allowing for the fine-tuning of the molecule's properties.

Applications and Research Interest

The primary research interest in Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide stems from its utility as a synthetic intermediate for more complex molecules with potential biological activity.

• Precursor for Bioactive Molecules: The oxadiazole nucleus is a common scaffold in a wide range of biologically active compounds, exhibiting antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[2][9][10] This compound serves as a key starting material for the synthesis of novel furoxan and furazan derivatives for screening in various biological assays.[3][4]

• Nitric Oxide Donors: As a furoxan derivative, it has the potential to be a nitric oxide donor.[6][7] The development of NO-releasing drugs is an active area of research for the treatment of cardiovascular diseases, cancer, and other conditions. While specific biological studies on this particular diethyl ester are not widely published, its core structure is of significant interest to medicinal chemists.[7][11]

• Materials Science: The thermal stability and reactivity of this compound also make it a candidate for investigation in materials science, for example, in the synthesis of energetic materials or polymers.[5]

Safety, Handling, and Storage

As with any laboratory chemical, Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide should be handled with appropriate care in a well-ventilated fume hood.[5]

• Personal Protective Equipment (PPE): Standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves, should be worn at all times.

• Thermal Hazard: The compound is thermally stable up to 200 °C but decomposes exothermically at 265 °C.[5] Avoid heating the compound to high temperatures, especially under atmospheric pressure.

• Storage: Store in a tightly sealed container in a cool, dry place away from heat and incompatible materials.

• Toxicity: Specific toxicity data for this compound are not available.[5] It should be treated as a potentially hazardous substance. Avoid inhalation, ingestion, and contact with skin and eyes.

Conclusion

Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is a valuable and versatile heterocyclic compound with significant potential in synthetic and medicinal chemistry. Its straightforward and scalable synthesis, coupled with the reactivity of its furoxan ring and ester functionalities, makes it an attractive starting material for the development of novel compounds. Its role as a potential nitric oxide donor further enhances its appeal for researchers in drug discovery. This technical guide provides a solid foundation of its properties, synthesis, and reactivity to aid scientists in its effective and safe utilization.

References

• Zhang, M.-X., DeHope, A. J., & Pagoria, P. F. (2019). Environmentally Benign and Scalable Preparation of Diethyl Furoxan-3,4-dicarboxylate Using Silver Carbonate as a Nitrile Oxide Generator. Organic Process Research & Development, 23(10), 2246–2251. [Link]

• Request PDF. (n.d.). Economic, One-Pot Synthesis of Diethyl Furoxan Dicarboxylate. Retrieved from [Link]

• MDPI. (2022, December 8). 2,5-Bis(2,2,2-trifluoroethoxy)phenyl-tethered 1,3,4-Oxadiazoles Derivatives: Synthesis, In Silico Studies, and Biological Assessment as Potential Candidates for Anti-Cancer and Anti-Diabetic Agent. Retrieved from [Link]

• PubMed. (2014). Discovery of diethyl 2,5-diaminothiophene-3,4-dicarboxylate derivatives as potent anticancer and antimicrobial agents and screening of anti-diabetic activity: synthesis and in vitro biological evaluation. Part 1. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Cytotoxicity of 3,4-dihalogenated 2(5H)-furanones. Retrieved from [Link]

• MDPI. (n.d.). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Biological activity of oxadiazole and thiadiazole derivatives. Retrieved from [Link]

• MDPI. (2021, April 20). Tuning NO release of organelle-targeted furoxan derivatives and their cytotoxicity against lung cancer cells. Retrieved from [Link]

• MDPI. (2022, April 8). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 3, 4-dicarboxylic acid diethyl ester furoxan.

• Doc Brown's Chemistry. (n.d.). database IR spectra INFRARED SPECTROSCOPY INDEX. Retrieved from [Link]

• PubMed Central (PMC). (2017, September 15). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and biological evaluation of 3,4-diphenyl-1,2,5-oxadiazole-2-oxides and 3,4-diphenyl-1,2,5-oxadiazoles as potential hybrid COX-2 inhibitor/nitric oxide donor agents. Retrieved from [Link]

• Organic Syntheses. (n.d.). Boric acid-catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide. Retrieved from [Link]

• Organic Syntheses. (n.d.). OCTAETHYLPORPHYRIN. Retrieved from [Link]

• Amazon S3. (n.d.). Environmentally Benign and Scalable Preparation of Diethyl Furoxan-3,4-dicarboxylate Using Silver Carbonate as Nitrile Oxide Gen. Retrieved from [Link]

• ResearchGate. (2025, October 30). 1,3,4-Oxadiazoles as Potential Pharmacophore for Cytotoxic Potentiality: A Comprehensive Review. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Biological Activity, Lipophilicity and Cytotoxicity of Novel 3-Acetyl-2,5-disubstituted-1,3,4-oxadiazolines. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Propylene Carbonate. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and biological evaluation of 3,4-diphenyl-1,2,5-oxadiazole-2-oxides and 3,4-diphenyl-1,2,5-oxadiazoles as potential hybrid COX-2 inhibitor/nitric oxide donor agents. Retrieved from [Link]

• PubMed Central (PMC). (2025, October 29). Efficient Synthesis of Amides through Thioacids Reactions with In Situ Generated Formamidine. Retrieved from [Link]

Sources

• 1. Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. Buy Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | 18417-40-8 [smolecule.com]
• 6. Synthesis and biological evaluation of 3,4-diphenyl-1,2,5-oxadiazole-2-oxides and 3,4-diphenyl-1,2,5-oxadiazoles as potential hybrid COX-2 inhibitor/nitric oxide donor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. iris.unina.it [iris.unina.it]
• 8. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

molecular weight and formula of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide

An In-Depth Technical Guide to Diethyl 1,2,5-Oxadiazole-3,4-dicarboxylate 2-Oxide: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, also known as diethyl furoxan-3,4-dicarboxylate, is a heterocyclic compound of significant interest in synthetic and medicinal chemistry. Its furoxan core imparts the crucial ability to act as a nitric oxide (NO) donor, a signaling molecule vital to numerous physiological and pathological processes. This guide provides a comprehensive overview of its chemical properties, a detailed and scalable synthesis protocol, spectroscopic characterization, thermal stability, and known reactivity. Furthermore, it explores the extensive potential of this molecule and its derivatives in the field of drug development, grounded in the established pharmacology of the furoxan class as vasodilators, anti-platelet agents, and anti-tumor therapeutics.

Core Molecular Attributes

The foundational knowledge of a compound begins with its fundamental identifiers and physicochemical properties. Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is a well-characterized molecule with established structural and physical data.

Chemical Identity

• Molecular Formula: C₈H₁₀N₂O₆[1][2]

• Molecular Weight: 230.17 g/mol [1][2]

• IUPAC Name: diethyl 2-oxido-1,2,5-oxadiazol-2-ium-3,4-dicarboxylate[1][2]

• Common Synonyms: Diethyl furoxan-3,4-dicarboxylate, 3,4-Bis(ethoxycarbonyl)-1,2,5-oxadiazole 2-oxide, bis(ethoxycarbonyl)furoxane[3]

• CAS Number: 18417-40-8[1][2]

Physicochemical Properties

A summary of the key quantitative data for this compound is presented in Table 1. The compound is a pale-yellow oil under standard conditions.[4] Its density suggests efficient molecular packing, a characteristic influenced by the planar nature of the oxadiazole ring system.[2] The compound exhibits good solubility in common polar organic solvents such as tetrahydrofuran (THF), dichloromethane, chloroform, and acetonitrile, which is advantageous for both its synthesis and subsequent purification processes like column chromatography.[1]

Property	Value	Source
Appearance	Pale-yellow oil	[4]
Molecular Weight	230.17 g/mol	[1][2]
Density	1.45 g/cm³	[1]
Boiling Point	309.2 °C at 760 mmHg	[1]
XLogP3	1.1	[3]

Synthesis and Mechanism

The synthesis of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is achieved through the dimerization of a nitrile oxide intermediate. While several methods exist, a scalable, high-yield, and environmentally benign process has been developed, making the compound more accessible for research and development.[4][5]

Causality of the Synthetic Strategy

The core of the synthesis is the generation of ethoxycarbonylformonitrile oxide from a stable precursor, ethyl 2-chloro-2-(hydroxyimino)acetate. This nitrile oxide is highly reactive and spontaneously undergoes a [3+2] cycloaddition with itself (dimerization) to form the thermodynamically stable six-membered furoxan ring. The choice of a mild base is critical to dehydrohalogenate the precursor without promoting unwanted side reactions. Silver carbonate (Ag₂CO₃) has proven to be an excellent reagent for this purpose, acting as a heterogeneous base that is easily removed by filtration. The use of THF as a solvent is ideal due to the high solubility of the starting material and product.[1][4]

Detailed Experimental Protocol

The following protocol is adapted from a validated procedure published in Organic Process Research & Development.[4]

Mandatory Visualization: Synthesis Workflow

Caption: Workflow for the synthesis of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide.

Step-by-Step Methodology:

• Preparation: To a reaction vessel equipped with a stirrer and temperature probe, add ethyl 2-chloro-2-(hydroxyimino)acetate (1 equivalent) dissolved in anhydrous tetrahydrofuran (THF).

• Reagent Addition: Begin the portion-wise addition of silver carbonate (Ag₂CO₃, 0.6 equivalents). A mild and easily controllable exotherm should be observed, with the temperature maintained below 25 °C.

• Reaction: After the addition is complete, stir the resulting mixture at room temperature (15-25 °C) for 3 to 4 hours. The reaction progress can be monitored by TLC or NMR.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite® to remove the silver chloride byproduct and any unreacted silver carbonate. Wash the solid cake with additional THF.

• Isolation: Combine the filtrates and concentrate under reduced pressure.

• Purification: Dilute the resulting residue with dichloromethane (CH₂Cl₂) and pass it through a short plug of silica gel, eluting with CH₂Cl₂.

• Final Product: Concentrate the eluate to afford Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide as a pale-yellow oil in high purity and yield (typically 80-90%).[4][5]

This self-validating protocol is robust and scalable, with the primary byproduct, silver chloride, being a stable and easily handled solid.[4]

Spectroscopic and Structural Characterization

Accurate characterization is paramount for confirming the identity and purity of a synthesized compound. The structure of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is well-supported by NMR and Mass Spectrometry data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide definitive structural confirmation. The molecule's asymmetry results in distinct signals for each of the two ethyl ester groups.

Table 2: NMR Spectroscopic Data [4]

Nucleus	Solvent	Chemical Shifts (δ, ppm)
¹H NMR	CD₃CN	4.44 (q, J = 7.1 Hz, 2H), 4.39 (q, J = 7.1 Hz, 2H), 1.37 (t, J = 7.1 Hz, 3H), 1.31 (t, J = 7.1 Hz, 3H)
DMSO-d₆	4.57–4.26 (m, 4H), 1.35 (t, 3H), 1.29 (t, 3H)
¹³C NMR	CD₃CN	158.00, 156.26, 150.23, 108.52, 64.86, 64.63, 14.39 (2C)
DMSO-d₆	156.51, 154.79, 148.81, 107.33, 63.48, 63.16, 13.61 (2C)

• ¹H NMR Interpretation: The spectrum shows two distinct quartets for the methylene (-OCH₂-) protons and two distinct triplets for the methyl (-CH₃) protons, confirming the presence of two non-equivalent ethyl groups.

• ¹³C NMR Interpretation: The downfield region shows four signals corresponding to the two ester carbonyl carbons and the two unique carbons of the furoxan ring. The signals around 63-65 ppm are from the methylene carbons, and the signal around 14 ppm is from the methyl carbons. The chemical shifts for the C=N carbons of the heterocyclic ring are consistent with those reported for other substituted oxadiazoles.[6][7]

Mass Spectrometry (MS)

GC-MS analysis shows a molecular ion peak (M⁺) at m/z = 230, which corresponds to the exact molecular weight of the compound, confirming its elemental composition.[4]

Infrared (IR) Spectroscopy

• Strong C=O stretching vibrations for the ester groups (approx. 1740-1760 cm⁻¹).

• C=N stretching vibrations for the furoxan ring (approx. 1600-1650 cm⁻¹).

• N-O stretching vibrations (approx. 1300-1450 cm⁻¹).

• C-O stretching vibrations for the ester linkages (approx. 1100-1250 cm⁻¹).

Chemical Reactivity and Stability

The utility of a chemical scaffold is defined by its reactivity and stability. Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is a stable compound that also possesses distinct reactive sites.

Thermal Stability

Understanding the thermal stability is a critical aspect of ensuring safe handling and storage. Differential Scanning Calorimetry (DSC) has shown that the compound is stable at temperatures below 200 °C. However, it undergoes a significant exothermic decomposition beginning at approximately 265 °C.[4] This indicates that while the compound is safe under typical laboratory conditions, high-temperature distillations or reactions should be approached with caution.[4]

Reactivity of the Furoxan Ring

• Cycloaddition Reactions: The furoxan ring can undergo thermal reversion to two equivalents of the nitrile oxide intermediate. This intermediate can then be trapped by dipolarophiles. For instance, the reaction of diethyl furoxan-3,4-dicarboxylate with various olefins has been reported, providing a pathway to synthesize complex isoxazoline structures.[4]

• Nitric Oxide (NO) Donation: The most significant chemical property of the furoxan scaffold in a biological context is its ability to act as a prodrug for nitric oxide.[8] The cleavage of the furoxan ring to release NO is typically mediated by reaction with biological thiols, such as cysteine or glutathione.[9] This thiol-dependent bioactivation is a key feature that allows for targeted NO release in biological systems.

Mandatory Visualization: NO Release Mechanism

Caption: Simplified pathway of thiol-mediated nitric oxide release from a furoxan core.

Applications in Drug Discovery and Development

The furoxan scaffold is a "privileged structure" in medicinal chemistry due to its ability to release the crucial signaling molecule, nitric oxide. High concentrations of NO can induce cell cycle arrest and apoptosis, making NO-donor compounds attractive candidates for anti-tumor therapies.[10]

Rationale as an NO-Donating Scaffold

The therapeutic potential of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is primarily based on its furoxan core. The ability to modulate the rate of NO release by altering the electronic properties of the substituents on the furoxan ring makes this class of compounds highly versatile.[8] Electron-withdrawing groups, such as the ethoxycarbonyl groups in the title compound, influence the susceptibility of the ring to nucleophilic attack by thiols, thereby tuning the NO-releasing profile. This tunability is a cornerstone of modern drug design, allowing for the optimization of therapeutic effects while minimizing off-target toxicity.

Potential Therapeutic Areas

While direct pharmacological data for the title compound is limited, the extensive research on analogous furoxan derivatives provides a strong rationale for its exploration in several key areas:

• Oncology: Furoxan-based NO donors have shown significant anti-proliferative activity against various human cancer cell lines.[1] Hybrid molecules that couple a furoxan moiety to known anti-cancer drugs or targeting ligands have been developed to enhance efficacy and overcome drug resistance.[11] The title compound serves as an excellent starting material for the synthesis of such complex hybrids.

• Cardiovascular Disease: As potent NO donors, furoxan derivatives exhibit significant vasodilatory and anti-platelet aggregation properties.[8] This makes them attractive candidates for the treatment of hypertension, angina, and thrombosis.

• Antimicrobial Agents: Some studies have indicated that furoxan derivatives possess antimicrobial properties, an area of increasing importance due to the rise of antibiotic-resistant bacteria.[1][8]

Conclusion

Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is more than a simple heterocyclic molecule; it is a versatile platform for chemical synthesis and a promising scaffold for the development of novel therapeutics. Its well-defined synthesis, characterized stability, and the potent biological activity associated with its NO-donating furoxan core make it a compound of high interest. For researchers in drug discovery, this molecule represents a valuable starting point for creating sophisticated hybrid drugs designed to leverage the multifaceted roles of nitric oxide in human health and disease. Future research should focus on the direct biological evaluation of this compound and its immediate derivatives to fully unlock its therapeutic potential.

References

• Research Journal of Pharmacy and Technology. (n.d.). 1,2,4-Oxadiazoles: A potential pharmacological agents-An overview. [Link]

• Indian Journal of Chemistry. (n.d.). One pot synthesis of 1,3,4-oxadiazoles by Lewis acid catalyst and their study of 2D-QSAR, antimicrobial. [Link]

• National Institutes of Health. (n.d.). Synthesis, characterization, biological evaluation, and molecular docking studies of new 1,3,4-oxadiazole-thioether derivative as antioxidants and cytotoxic agents. [Link]

• ResearchGate. (n.d.). 1 H and 13 C NMR characterization of 1,3,4-oxadiazole derivatives. [Link]

• National Institutes of Health. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. [Link]

• Office of Scientific and Technical Information. (2019). Environmental Benign and Scalable Preparation of Diethyl Furoxan-3,4-dicarboxylate Using Silver Carbonate as Nitrile Oxide Generator. [Link]

• National Institutes of Health. (n.d.). Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | C8H10N2O6 | CID 263644. [Link]

• LookChem. (n.d.). Cas 14337-43-0,2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER. [Link]

• PubChem. (n.d.). Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide. [Link]

• ACS Publications. (2019). Environmentally Benign and Scalable Preparation of Diethyl Furoxan-3,4-dicarboxylate Using Silver Carbonate as a Nitrile Oxide Generator. [Link]

• ResearchGate. (2004). NO donors: Focus on furoxan derivatives. [Link]

• National Institutes of Health. (2021). Molecular Dynamics Simulations of the Thermal Decomposition of 3,4-Bis(3-nitrofurazan-4-yl)furoxan. [Link]

• ResearchGate. (2024). A Review on1, 3, 4-Oxadiazole Its Chemical Synthesis and Pharmacological Properties. [Link]

• ResearchGate. (2021). Molecular Dynamics Simulations of the Thermal Decomposition of 3,4-Bis(3-nitrofurazan-4-yl)furoxan. [Link]

• IRIS-AperTO. (n.d.). Searching for Balanced Hybrid NO-Donor 1,4-Dihydropyridines with Basic Properties. [Link]

• PubMed. (n.d.). Studies in 3,4-diaryl-1,2,5-oxadiazoles and their N-oxides: search for better COX-2 inhibitors. [Link]

• Royal Society of Chemistry. (2021). Green synthesis and antitumor activity of (E)-diethyl 2-styrylquinoline-3,4-dicarboxylates. [Link]

• PubMed. (n.d.). Furoxan-Bearing Micelles for Nitric Oxide Delivery. [Link]

• National Institutes of Health. (2024). Synthesis and Characterization of 3,4-Bis[3(2-azidoethoxy)furazan-4-yl]furoxan (DAeTF): A Novel Low-Melting Insensitive Energetic Material. [Link]

• MDPI. (2021). Tuning NO release of organelle-targeted furoxan derivatives and their cytotoxicity against lung cancer cells. [Link]

• Wiley Online Library. (n.d.). Reactions of Diethylazo-Dicarboxylate with Frustrated Lewis Pairs. [Link]

Sources

• 1. Buy Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | 18417-40-8 [smolecule.com]
• 2. Synthesis and Characterization of 3,4-Bis[3(2-azidoethoxy)furazan-4-yl]furoxan (DAeTF): A Novel Low-Melting Insensitive Energetic Material - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | C8H10N2O6 | CID 263644 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. osti.gov [osti.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Furoxan-Bearing Micelles for Nitric Oxide Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Green synthesis and antitumor activity of (E)-diethyl 2-styrylquinoline-3,4-dicarboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iris.unina.it [iris.unina.it]

Protocols & Analytical Methods

Application Notes & Protocols: Investigating Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide in Agrochemical Research

Introduction: Rationale for a New Chemical Scaffold

The relentless evolution of resistance in weeds, pests, and pathogens necessitates a continuous pipeline of novel agrochemical active ingredients. Heterocyclic compounds form the backbone of many commercial products, and within this class, the 1,2,5-oxadiazole 2-oxide (furoxan) scaffold presents a compelling, yet underexplored, opportunity. Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide (hereafter referred to as DEO-Furoxan) is a compound of interest due to the unique properties of the furoxan ring system.

Furoxans are well-documented as nitric oxide (NO) donors in physiological systems, a mechanism that is thiol-dependent.[1][2] Nitric oxide is a fundamental signaling molecule in plants, mediating processes from growth and development to defense responses against pathogens. This intrinsic bioactivity suggests that DEO-Furoxan could function as a modulator of plant physiology or as a direct antimicrobial agent.[1][3] Furthermore, the broader class of oxadiazoles has yielded commercial herbicides, such as oxadiazon, which acts by inhibiting protoporphyrinogen oxidase.[4][5]

This document provides a structured, multi-phase framework for the initial investigation of DEO-Furoxan as a potential agrochemical candidate. The protocols herein are designed as a starting point for researchers to conduct a comprehensive primary screening and preliminary mechanism-of-action studies.

Phased Research Workflow for DEO-Furoxan

A systematic, tiered approach is essential for efficiently evaluating a novel compound. We propose a four-phase workflow, moving from broad, high-throughput screening to more focused, mechanism-based inquiries. This ensures that resources are allocated effectively, and " go/no-go " decisions are based on robust data.

Caption: Phased workflow for evaluating DEO-Furoxan.

Phase 1: Synthesis and Physicochemical Characterization

Synthesis

The synthesis of DEO-Furoxan is not widely documented, but routes can be inferred from general oxadiazole chemistry. A plausible approach involves the formation of the oxadiazole ring from hydrazine derivatives and dicarboxylic acids, followed by esterification and oxidation to yield the 2-oxide form.[6] It is critical to achieve a purity of >95%, confirmed by analytical techniques like LC-MS and NMR, to ensure that observed biological activity is not due to impurities.

Physicochemical Properties

Before biological testing, fundamental properties must be determined to prepare accurate stock solutions and understand the compound's environmental fate.

Parameter	Method	Importance
Solubility	OECD TG 105 (Water Solubility)	Determines bioavailability in aqueous test systems.
LogP (Kow)	HPLC Method (OECD TG 117)	Predicts lipophilicity and potential for bioaccumulation.
Aqueous Stability	Hydrolysis (OECD TG 111)	Assesses shelf-life in solution and persistence.
pKa	Titration or UV-metric method	Influences solubility and membrane permeability.

Protocol Insight: Initial solubility tests in common solvents (DMSO, acetone, methanol) are crucial for preparing a high-concentration stock solution (e.g., 100 mM in DMSO) for serial dilutions in bioassays.

Phase 2: Primary Screening Protocols

The objective of this phase is to rapidly assess the broad-spectrum activity of DEO-Furoxan. All assays should be run at a high, single concentration (e.g., 100-250 ppm) with appropriate controls. Standardized guidelines from organizations like the European and Mediterranean Plant Protection Organization (EPPO) should be followed where applicable.[7][8][9]

Protocol: Herbicidal Activity Screening

Objective: To evaluate the pre- and post-emergence herbicidal effects of DEO-Furoxan on representative monocot and dicot species.

Materials:

• Test Species: Barnyardgrass (Echinochloa crus-galli), Ryegrass (Lolium perenne), Velvetleaf (Abutilon theophrasti), Watercress (Nasturtium officinale).

• DEO-Furoxan (100 mM stock in DMSO).

• Positive Control: Glyphosate (non-selective), Oxadiazon (PPO inhibitor).[4]

• Negative Control: 0.1% DMSO in water.

• 96-well plates or petri dishes with filter paper.

• Growth media (e.g., 0.5x MS agar).

• Growth chamber (25°C, 16:8 light:dark cycle).

Procedure:

• Preparation: Prepare test solutions by diluting the DEO-Furoxan stock to a final concentration of 250 ppm in aqueous solution containing 0.1% DMSO and 0.02% Tween-20 as a surfactant.

• Pre-Emergence Assay: a. Place 10-15 seeds of each species onto filter paper in separate petri dishes. b. Add 5 mL of the test solution, positive control, or negative control to each dish. c. Seal the dishes with parafilm, wrap in foil, and incubate at 4°C for 48 hours for stratification. d. Transfer to the growth chamber.

• Post-Emergence Assay: a. Germinate seeds on moist filter paper until radicles are 2-3 mm long. b. Transfer seedlings to petri dishes containing growth media. c. Apply the test solution as a fine mist using an atomizer or add directly to the media.

• Evaluation: After 7-10 days, assess phytotoxicity by measuring root and shoot length inhibition and recording visual injury (e.g., chlorosis, necrosis) on a scale of 0 (no effect) to 100 (complete death).

Data Presentation:

Treatment (250 ppm)	Species	% Root Inhibition (Pre)	% Shoot Inhibition (Pre)	Visual Injury (Post)
DEO-Furoxan	E. crus-galli
DEO-Furoxan	A. theophrasti
Glyphosate	E. crus-galli	95%	90%	100
Negative Control	A. theophrasti	0%	0%	0

Protocol: Fungicidal Activity Screening

Objective: To assess the in vitro fungistatic/fungicidal activity of DEO-Furoxan against a panel of plant pathogenic fungi.

Materials:

• Fungal Strains: Fusarium oxysporum, Botrytis cinerea, Rhizoctonia solani.

• Growth Media: Potato Dextrose Agar (PDA).

• DEO-Furoxan (100 mM stock in DMSO).

• Positive Control: Tebuconazole.

• Negative Control: 0.1% DMSO.

• 96-well microplates.

• Spectrophotometer (600 nm).

Procedure:

• Media Preparation: Amend molten PDA with DEO-Furoxan, positive control, or negative control to a final concentration of 100 ppm. Pour into petri dishes.

• Inoculation: Place a 5 mm mycelial plug from an actively growing culture of each fungus onto the center of the amended PDA plates.

• Incubation: Incubate plates at 25-28°C in the dark.

• Evaluation: After the negative control colony has reached the edge of the plate (typically 3-7 days), measure the colony diameter of all treatments. Calculate the percentage of mycelial growth inhibition relative to the negative control.

Data Presentation:

Treatment (100 ppm)	F. oxysporum (% Inhibition)	B. cinerea (% Inhibition)	R. solani (% Inhibition)
DEO-Furoxan
Tebuconazole	98%	95%	92%
Negative Control	0%	0%	0%

Protocol: Insecticidal Activity Screening

Objective: To determine the contact and ingestion toxicity of DEO-Furoxan against a model insect pest.

Materials:

• Test Insect: Aphids (Myzus persicae) or Fruit Flies (Drosophila melanogaster).

• Host plants (e.g., cabbage leaf discs for aphids) or artificial diet (for fruit flies).

• DEO-Furoxan (100 mM stock in DMSO).

• Positive Control: Imidacloprid.

• Negative Control: 0.1% DMSO in 10% sucrose solution.

• Micro-applicator or spray tower.

Procedure:

• Contact Toxicity (Topical Application): a. Anesthetize adult insects with CO₂. b. Using a micro-applicator, apply 0.2 µL of a 250 ppm test solution to the dorsal thorax of each insect.[10] c. Place insects in a ventilated container with a food source.

• Ingestion Toxicity (Diet Incorporation): a. For aphids, dip host leaf discs in the 250 ppm test solution for 30 seconds, allow to air dry, and place in a petri dish. Introduce 10-15 aphids. b. For fruit flies, mix DEO-Furoxan into the artificial diet to a final concentration of 250 ppm.

• Evaluation: Record mortality at 24, 48, and 72 hours post-treatment. Correct for control mortality using Abbott's formula if necessary.

Data Presentation:

Treatment (250 ppm)	Assay Type	% Mortality @ 48h
DEO-Furoxan	Contact
DEO-Furoxan	Ingestion
Imidacloprid	Contact	100%
Negative Control	Ingestion	<5%

Phase 3: Hypothetical Mechanism of Action (MoA)

If a "hit" is identified in Phase 2, the next logical step is to investigate its MoA. Given the furoxan core, a primary hypothesis is that DEO-Furoxan's activity is mediated by the release of nitric oxide (NO).

In plants, NO is a key signaling molecule in the hypersensitive response (HR), a form of programmed cell death that walls off pathogens. An exogenous NO donor could trigger this pathway, leading to localized cell death (necrosis) that could be mistaken for general phytotoxicity or direct fungicidal action.

Caption: Hypothetical MoA via Nitric Oxide signaling.

Experimental Validation:

• NO Scavenger Assay: Repeat the bioassay in the presence of an NO scavenger like cPTIO. A significant reduction in activity would support an NO-dependent mechanism.

• Enzyme Inhibition Assays: Test DEO-Furoxan directly on known herbicide target enzymes, such as protoporphyrinogen oxidase (PPO) or acetolactate synthase (ALS), using established in vitro assay kits.[11][12]

• Gene Expression Analysis: Treat plants with a sub-lethal dose of DEO-Furoxan and use qRT-PCR to measure the expression of defense-related genes (e.g., PR-1).

Conclusion and Future Directions

This guide provides a comprehensive and scientifically grounded framework for the initial evaluation of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide as a potential agrochemical. The proposed phased workflow, from synthesis and screening to preliminary MoA studies, ensures a logical and efficient research progression. The unique NO-donating potential of the furoxan ring offers a compelling hypothesis for bioactivity that distinguishes it from many existing chemical classes.[1][13] Positive results from this screening cascade would warrant progression to Phase 4, focusing on structure-activity relationship (SAR) studies to optimize potency, selectivity, and physicochemical properties for field applications.

References

• Gasco, A., Fruttero, R., et al. (2004). NO donors: Focus on furoxan derivatives. Pure and Applied Chemistry, 76(5), 973–981.
• Washington State Department of Transportation. (n.d.). Oxadiazon Roadside Vegetation Management Herbicide Fact Sheet. wsdot.wa.gov.
• Journal of Entomology and Zoology Studies. (2017). Laboratory bioassay methods to assess the insecticide toxicity against insect pests-A review. entomologyjournals.com.
• Feelisch, M., et al. (n.d.). A new class of furoxan derivatives as NO donors: mechanism of action and biological activity. British Journal of Pharmacology.
• U.S. Environmental Protection Agency. (2025). Test Guidelines for Pesticides and Toxic Substances. epa.gov.
• Plant and Soil Sciences eLibrary. (n.d.). In Vitro Assays | Herbicide Discovery and Screening. passel.unl.edu.
• Barraud, N., et al. (n.d.). Furoxan Nitric Oxide Donors Disperse Pseudomonas aeruginosa Biofilms, Accelerate Growth, and Repress Pyoverdine Production. ACS Chemical Biology.
• EPPO Global Database. (n.d.). EPPO Standards – PP1 Efficacy evaluation of plant protection products. eppo.int.
• Majchrowska-Góralczyk, K., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules.
• Smolecule. (2023).
• Shaner, D. L. (n.d.). Primary Herbicide Screening. Weed Science Society of America.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. wsdot.wa.gov [wsdot.wa.gov]
• 5. mdpi.com [mdpi.com]
• 6. Buy Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | 18417-40-8 [smolecule.com]
• 7. EPPO Standards on efficacy evaluation of PPPs [eppo.int]
• 8. PP1 - Efficacy evaluation of plant protection products|EPPO Global Database [gd.eppo.int]
• 9. EPPO database on PP1 Standards [pp1.eppo.int]
• 10. entomoljournal.com [entomoljournal.com]
• 11. In Vitro Assays | Herbicide Discovery and Screening - passel [passel2.unl.edu]
• 12. my.ucanr.edu [my.ucanr.edu]
• 13. A new class of furoxan derivatives as NO donors: mechanism of action and biological activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Roadmap for Developing Potential Antimicrobial Agents from Oxadiazole Derivatives

An in-depth technical guide for researchers, scientists, and drug development professionals.

Introduction: The Imperative for Novel Antimicrobial Scaffolds

The escalating crisis of antimicrobial resistance (AMR) presents a formidable challenge to global public health, threatening to render common infections untreatable.[1] The waning efficacy of existing antibiotics necessitates an urgent search for new chemical entities (NCEs) that can overcome microbial defense strategies.[2] Among the myriad of heterocyclic compounds explored in medicinal chemistry, the 1,3,4-oxadiazole scaffold has emerged as a "privileged structure" due to its remarkable versatility and broad spectrum of biological activities.[3][4]

Derivatives of 1,3,4-oxadiazole have demonstrated potent antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties.[2][4][5] Their unique structural framework and ability to interact with diverse biological targets make them promising candidates for the development of next-generation antimicrobial agents.[3][6] This guide provides a comprehensive, field-proven roadmap for the synthesis, evaluation, and preliminary mechanistic assessment of novel oxadiazole derivatives as potential antimicrobial therapeutics. It is designed to bridge the gap between synthetic chemistry and antimicrobial drug discovery, offering detailed protocols and the causal logic behind experimental choices.

Section 1: Synthesis and Characterization of 2,5-Disubstituted 1,3,4-Oxadiazole Derivatives

The 2,5-disubstituted 1,3,4-oxadiazole core is a common motif in bioactive molecules. A robust and versatile synthetic route is crucial for generating a library of analogues for structure-activity relationship (SAR) studies. The most common methods involve the cyclodehydration of N,N'-diacylhydrazines or the oxidative cyclization of N-acylhydrazones.[5] A widely used and reliable method involves the dehydrative cyclization of a carboxylic acid and a hydrazide, often facilitated by a dehydrating agent like phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA).[3]

Protocol 1: Synthesis via Dehydrative Cyclization

This protocol describes a general procedure for synthesizing 2,5-disubstituted 1,3,4-oxadiazoles from readily available carboxylic acids and acid hydrazides.

Rationale: This method is favored for its efficiency and applicability to a wide range of substrates. Phosphorus oxychloride acts as a powerful dehydrating agent, facilitating the intramolecular cyclization of the intermediate diacylhydrazine to form the stable oxadiazole ring.

Materials:

• Substituted Carboxylic Acid (R¹-COOH)

• Substituted Acid Hydrazide (R²-CONHNH₂)

• Phosphorus Oxychloride (POCl₃)

• Dry glassware

• Ice bath

• Magnetic stirrer and hotplate

• Thin Layer Chromatography (TLC) plates (silica gel)

• Appropriate solvents for reaction and purification (e.g., Dichloromethane, Ethyl Acetate, Hexane)

• Saturated sodium bicarbonate (NaHCO₃) solution

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve the substituted carboxylic acid (1.0 eq) and the substituted acid hydrazide (1.0 eq) in a minimal amount of an appropriate solvent.

• Reagent Addition: Cool the flask in an ice bath. Slowly add phosphorus oxychloride (POCl₃) (1.5 - 2.0 eq) dropwise to the stirred solution. Caution: POCl₃ is highly corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment (PPE).

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to reflux (temperature will depend on the solvent used) for 4-8 hours.

• Monitoring: Monitor the reaction progress using TLC. The disappearance of starting materials and the appearance of a new, typically less polar, spot indicates product formation.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully pour it over crushed ice. This will quench the excess POCl₃.

• Neutralization: Neutralize the acidic solution by slowly adding a saturated solution of NaHCO₃ until the effervescence ceases and the pH is ~7-8.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate or dichloromethane (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexane).

Structural Characterization

Confirm the identity and purity of the synthesized compounds using standard spectroscopic methods (e.g., IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry). This step is critical for ensuring that the biological activity observed is attributable to the intended molecule.

Section 2: In Vitro Antimicrobial Susceptibility Testing

The cornerstone of evaluating any new antimicrobial agent is determining its spectrum of activity and potency. This is achieved through a tiered screening approach, starting with qualitative assays and progressing to quantitative determinations of inhibitory concentrations.[7]

Workflow for Antimicrobial Evaluation

Caption: High-throughput screening workflow for new antimicrobial agents.

Protocol 2: Agar Disk Diffusion Assay (Primary Screen)

Rationale: This method is a simple, cost-effective, and rapid qualitative screening tool to identify compounds with potential antimicrobial activity.[8] It allows for the simultaneous testing of multiple compounds against a single microorganism.[8] The presence of a clear zone of inhibition around the disk indicates that the compound diffused into the agar and inhibited microbial growth.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Bacterial strains (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922)

• Sterile blank paper disks (6 mm diameter)

• Synthesized oxadiazole compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., Ciprofloxacin, Amoxicillin)[1]

• Negative control (solvent alone, e.g., DMSO)

• 0.5 McFarland turbidity standard

• Sterile swabs, saline solution

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum by suspending several colonies from a fresh agar plate into sterile saline. Adjust the turbidity to match the 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).

• Plate Inoculation: Within 15 minutes of preparation, dip a sterile swab into the inoculum, remove excess liquid by pressing it against the inside of the tube, and swab the entire surface of an MHA plate three times, rotating the plate 60 degrees between each swabbing to ensure even coverage.

• Disk Application: Aseptically apply sterile paper disks impregnated with a known concentration of the test compounds (e.g., 10-30 µ g/disk ) onto the inoculated agar surface. Also, apply positive and negative control disks.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Result Interpretation: Measure the diameter (in mm) of the zone of complete growth inhibition around each disk. A larger zone of inhibition generally suggests greater antimicrobial activity.

Protocol 3: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

Rationale: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[9] This quantitative method is the gold standard for susceptibility testing and is essential for comparing the potency of different compounds. This protocol follows guidelines similar to those from EUCAST and CLSI.[5][9]

Materials:

• Sterile 96-well U-bottom microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum adjusted to 0.5 McFarland standard and then diluted to yield a final concentration of ~5 x 10⁵ CFU/mL in the wells.

• Test compounds and control antibiotics, serially diluted.

• Growth control and sterility control wells.

Procedure:

• Plate Preparation: Add 50 µL of sterile CAMHB to wells 2 through 12 of a 96-well plate.

• Compound Dilution: In well 1, add 100 µL of the test compound at twice the highest desired final concentration. Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, down to well 10. Discard 50 µL from well 10. Wells 11 (growth control) and 12 (sterility control) receive no compound.

• Inoculation: Add 50 µL of the prepared bacterial inoculum to wells 1 through 11. Well 12 receives 50 µL of sterile broth only. The final volume in each well is 100 µL.

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours.

• Reading MIC: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). This can be read visually or with a plate reader.

Protocol 4: Minimum Bactericidal Concentration (MBC) Determination

Rationale: While MIC indicates growth inhibition (bacteriostatic), MBC determines the concentration that kills the bacteria (bactericidal). This distinction is clinically important. The MBC is defined as the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.[9]

Procedure:

• Subculturing: Following MIC determination, take a 10 µL aliquot from each well that showed no visible growth (i.e., wells at and above the MIC).

• Plating: Spot-plate the aliquot onto a fresh MHA plate.

• Incubation: Incubate the MHA plate at 35-37°C for 18-24 hours.

• Reading MBC: The MBC is the lowest concentration from the MIC plate that yields no bacterial growth (or a ≥99.9% reduction) on the subculture plate.

Data Presentation

Summarize the quantitative data in a clear, structured table.

Compound ID	Target Organism	MIC (µg/mL)	MBC (µg/mL)	Interpretation (MBC/MIC)
OXD-001	S. aureus	8	16	Bactericidal (≤4)
OXD-001	E. coli	16	>128	Bacteriostatic (>4)
OXD-002	S. aureus	4	8	Bactericidal (≤4)
OXD-002	E. coli	8	16	Bactericidal (≤4)
Ciprofloxacin	S. aureus	0.5	1	Bactericidal (≤4)
Ciprofloxacin	E. coli	0.25	0.5	Bactericidal (≤4)

An MBC/MIC ratio of ≤4 is typically considered bactericidal.

Section 3: Investigating the Mechanism of Action (MoA)

Identifying the molecular target of a novel antimicrobial is a complex but critical part of drug development. Several oxadiazole derivatives have been found to inhibit essential bacterial enzymes like DNA gyrase or disrupt cell membrane integrity.[1] Preliminary assays can provide valuable clues.

Potential Bacterial Targets for Oxadiazole Derivatives

Caption: Plausible mechanisms of action for oxadiazole antimicrobials.

Protocol 5: Bacterial DNA Gyrase Inhibition Assay (Conceptual Outline)

Rationale: DNA gyrase is an essential bacterial enzyme that introduces negative supercoils into DNA, a process vital for DNA replication and transcription.[1] It is a validated target for antibiotics (e.g., fluoroquinolones). Commercial kits are available to screen for inhibitors of this enzyme.

General Procedure (using a commercial kit):

• Reaction Setup: The assay typically measures the relaxation of supercoiled plasmid DNA by DNA gyrase. The reaction mixture includes a supercoiled plasmid substrate, DNA gyrase enzyme, and the necessary buffer.

• Inhibitor Addition: Add varying concentrations of the test oxadiazole compound to the reaction mixtures. Include a known inhibitor (e.g., ciprofloxacin) as a positive control and a no-inhibitor control.

• Enzyme Reaction: Initiate the reaction by adding the enzyme and incubate at the recommended temperature (e.g., 37°C) for a specified time (e.g., 30-60 minutes).

• Analysis: Stop the reaction and analyze the DNA topology using agarose gel electrophoresis.

• Interpretation: In the absence of an inhibitor, the supercoiled plasmid will be relaxed by the gyrase. An effective inhibitor will prevent this relaxation, and the plasmid will remain in its supercoiled form. The degree of inhibition can be quantified by densitometry of the gel bands.

Section 4: Cytotoxicity and Selectivity Profiling

A promising antimicrobial agent must be potent against pathogens but exhibit minimal toxicity to host cells.[10] Cytotoxicity assays are therefore a mandatory step in the preclinical evaluation of any drug candidate.[6]

Protocol 6: MTT Assay for Mammalian Cell Cytotoxicity

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[11] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells, allowing for the quantification of cytotoxicity.

Materials:

• Mammalian cell line (e.g., Vero E6, HaCaT, A549)[11][12]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile 96-well flat-bottom cell culture plates

• Test compounds serially diluted in culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• Positive control for cytotoxicity (e.g., Doxorubicin)[11]

• Microplate reader (absorbance at ~570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1-2 x 10⁴ cells/well in 100 µL of medium and incubate for 24 hours to allow attachment.

• Compound Treatment: Remove the medium and add 100 µL of fresh medium containing serial dilutions of the test compounds. Include untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for 24-48 hours at 37°C in a humidified, 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 2-4 hours, until purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against compound concentration to determine the CC₅₀ (the concentration that causes 50% cytotoxicity).

Calculating the Selectivity Index (SI)

Rationale: The SI is a crucial parameter that quantifies the therapeutic window of a compound. It is the ratio of the compound's toxicity to its activity. A higher SI value is desirable, indicating that the compound is much more toxic to the pathogen than to host cells.

Formula: Selectivity Index (SI) = CC₅₀ (mammalian cells) / MIC (microorganism)

An SI > 10 is often considered a promising starting point for a potential therapeutic candidate.

Conclusion and Future Directions

This guide outlines a systematic and robust workflow for the initial stages of discovering and developing antimicrobial agents from oxadiazole derivatives. By following these protocols, researchers can efficiently synthesize novel compounds, quantify their antimicrobial potency, assess their safety profile, and gain preliminary insights into their mechanism of action.

Compounds that demonstrate high potency (low MIC), a bactericidal mode of action, a favorable selectivity index (SI > 10), and a plausible mechanism of action should be prioritized for further investigation. Subsequent steps in the drug discovery pipeline include advanced SAR studies, in vivo efficacy testing in animal models of infection, and detailed ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicology) profiling. The versatility of the oxadiazole scaffold ensures a rich chemical space for exploration, offering a promising avenue in the ongoing battle against antimicrobial resistance.

References

• Gawryś, J., Gzella, A. K., & Sobiak, S. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2373. [Link]

• Adrar, N., Oukil, N., & Djemouai, A. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Journal of Applied Biology & Biotechnology. [Link]

• Glomb, T., & Świątek, P. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. International Journal of Molecular Sciences, 22(13), 6979. [Link]

• Yurttaş, L., Çiftçi, G. A., & Temel, H. E. (2024). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega. [Link]

• Kumar, A., Sharma, S., & Kumar, V. (2024). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. ChemistrySelect. [Link]

• Glomb, T., & Świątek, P. (2021). (PDF) Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. ResearchGate. [Link]

• Goyal, P., & Kumar, V. (2015). (PDF) ANTIMICROBIAL ACTIVITY OF 1, 3, 4-OXADIAZOLES: A REVIEW. ResearchGate. [Link]

• Al-Masoudi, N. A., & Al-Sultani, A. A. (2021). New Oxadiazole Derivatives with Ag NPs :Synthesis, Characterization and Antimicrobial Screening. Annals of the Romanian Society for Cell Biology. [Link]

• Glomb, T., & Świątek, P. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. PubMed. [Link]

• Yurttaş, L., Kaplancıklı, Z. A., & Göger, G. (2016). Synthesis, antimicrobial activity and cytotoxicity of novel oxadiazole derivatives. Journal of the Serbian Chemical Society. [Link]

• Kumar, A., Sharma, S., & Kumar, V. (2023). An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors. Current Organic Chemistry. [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. [Link]

• Mata-Cárdenas, B. D., et al. (2024). A New Trichlorinated Xanthone and Compounds Isolated from Cladonia skottsbergii with Antimicrobial Properties. Molecules, 29(10), 2320. [Link]

• Van den Bossche, S., et al. (2023). In Vitro Activity of Two Novel Antimicrobial Compounds on MDR-Resistant Clinical Isolates. Antibiotics, 12(12), 1667. [Link]

• Sharma, R. (2015). Role of 1,3,4-oxadiazole Derivatives in Pharmaceutical Chemistry. Research & Reviews: Journal of Chemistry. [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. ResearchGate. [Link]

• Kulshrestha, G., & Kretschmer, D. (2017). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Methods in Molecular Biology. [Link]

• Sanchez, L. M., et al. (2023). Screen for New Antimicrobial Natural Products from the NCI Program for Natural Product Discovery Prefractionated Extract Library. ACS Infectious Diseases, 9(6), 1236-1246. [Link]

• Głowacka, J., et al. (2024). Design, Synthesis, Analysis, and Cytotoxicity of Novel Heteroaryl Derivatives of Dipyridothiazines. Molecules, 29(5), 1133. [Link]

Sources

• 1. Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 4. rroij.com [rroij.com]
• 5. mdpi.com [mdpi.com]
• 6. An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for Investigating the Antitumor Activity of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide

Introduction: Unveiling the Potential of a Novel Furoxan Derivative in Oncology Research

The relentless pursuit of novel, more effective, and selective anticancer agents is a cornerstone of modern medicinal chemistry and drug development. Within this landscape, heterocyclic compounds have emerged as a particularly fruitful area of investigation. Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, a member of the furoxan (1,2,5-oxadiazole-2-oxide) class of compounds, represents a promising, albeit underexplored, candidate for anticancer therapy.[1][2] Preliminary research suggests potential antitumor and antimicrobial properties for this molecule.[1] This guide provides a comprehensive framework for researchers to systematically investigate the antitumor potential of this and related furoxan derivatives, from initial in vitro screening to preliminary in vivo validation.

Furoxans are a class of nitric oxide (NO) donating compounds.[2][3] The ability to release NO under physiological conditions is a key attribute that distinguishes furoxans from many other heterocyclic compounds and is central to their biological activity.[3] Nitric oxide itself is a pleiotropic signaling molecule with a dual role in cancer biology; however, at high concentrations, it is known to be cytotoxic to tumor cells.[4][5] This cytotoxicity is mediated through various mechanisms, including the induction of cell cycle arrest, apoptosis, and the inhibition of angiogenesis.[4][6] Therefore, the furoxan scaffold serves as a valuable pharmacophore for the design of novel anticancer agents.[5][6]

These application notes are designed to provide researchers, scientists, and drug development professionals with the necessary protocols and scientific rationale to rigorously evaluate the antitumor activity of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide. The experimental workflow is designed to be logical and progressive, starting with fundamental cytotoxicity screening and moving towards more detailed mechanistic studies.

Physicochemical Properties and Handling

A thorough understanding of the compound's properties is critical for accurate and reproducible experimental results.

Property	Value	Source
Molecular Formula	C8H10N2O6	[1]
Molecular Weight	230.17 g/mol	[1]
CAS Number	18417-40-8	[1]
Appearance	Not widely documented; handle as a potentially hazardous chemical.
Solubility	Reported to have good solubility in polar organic solvents such as tetrahydrofuran and dichloromethane.[1]

Stock Solution Preparation: For in vitro assays, a 10 mM stock solution in dimethyl sulfoxide (DMSO) is recommended. Ensure the final concentration of DMSO in the cell culture medium does not exceed 0.5% to avoid solvent-induced cytotoxicity. The stock solution should be stored at -20°C and protected from light.

Proposed Mechanism of Action: A Nitric Oxide-Mediated Pathway

The primary hypothesis for the antitumor activity of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is its function as a nitric oxide donor. Furoxans typically release NO in the presence of thiols, such as glutathione, which are abundant in the intracellular environment.[3] The released NO can then exert its cytotoxic effects through multiple pathways.

Caption: Proposed NO-mediated antitumor mechanism of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide.

In Vitro Evaluation of Antitumor Activity: A Step-by-Step Approach

A tiered approach to in vitro testing is recommended to build a comprehensive profile of the compound's anticancer activity.[7][8]

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The initial step is to determine the compound's effect on the viability and proliferation of a panel of cancer cell lines.[9] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[10]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.[10]

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.[11]

• Compound Treatment: Prepare serial dilutions of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide in complete culture medium. Add 100 µL of the diluted compound to the respective wells. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.[12]

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.[11]

• Formazan Solubilization: Add 100 µL of detergent reagent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value.

Apoptosis Induction Analysis (Annexin V-FITC/Propidium Iodide Staining)

To determine if the observed cytotoxicity is due to apoptosis, an Annexin V-FITC and Propidium Iodide (PI) double staining assay followed by flow cytometry is recommended.[13]

Principle: In early apoptosis, phosphatidylserine (PS) is translocated to the outer leaflet of the plasma membrane, where it can be detected by FITC-conjugated Annexin V. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic or necrotic cells where membrane integrity is lost.[14]

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide at its IC50 and 2x IC50 concentrations for 24-48 hours.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.[15]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[15]

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer and analyze the cells immediately by flow cytometry.[15] Live cells will be negative for both stains, early apoptotic cells will be Annexin V-FITC positive and PI negative, and late apoptotic/necrotic cells will be positive for both.

Cell Cycle Analysis

To investigate whether the compound induces cell cycle arrest, flow cytometric analysis of DNA content is performed.[16][17]

Principle: Propidium iodide stoichiometrically binds to DNA, allowing for the quantification of DNA content and thus the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.[16]

Protocol:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest the cells and fix them in cold 70% ethanol overnight at 4°C.[18]

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing PI and RNase A (to prevent staining of double-stranded RNA).[18]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content by flow cytometry.[19] An accumulation of cells in a particular phase (e.g., G2/M) would indicate cell cycle arrest at that checkpoint.

Caption: A logical workflow for the preclinical evaluation of novel antitumor compounds.

In Vivo Antitumor Activity Assessment

Promising results from in vitro studies warrant further investigation in an in vivo model. The human tumor xenograft model in immunocompromised mice is a standard for preclinical assessment of anticancer drugs.[20][21]

Human Tumor Xenograft Model

Principle: Human cancer cells are implanted subcutaneously into immunodeficient mice (e.g., athymic nude or SCID mice).[20] Once tumors are established, the mice are treated with the test compound, and tumor growth is monitored.

Protocol:

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10^6 cells) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice for tumor formation. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Compound Administration: Administer Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide via an appropriate route (e.g., intraperitoneal injection or oral gavage) at various doses. The control group should receive the vehicle.

• Tumor Measurement: Measure tumor dimensions with calipers every 2-3 days and calculate the tumor volume (Volume = 0.5 x Length x Width²).

• Toxicity Monitoring: Monitor the mice for signs of toxicity, including weight loss, changes in behavior, and physical appearance.

• Endpoint: At the end of the study, euthanize the mice, and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the systematic evaluation of the antitumor potential of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide. The central hypothesis is that its furoxan structure enables it to act as a nitric oxide donor, leading to cancer cell death. If the in vitro and in vivo data support this hypothesis, further studies could focus on elucidating the specific downstream signaling pathways affected by NO, exploring its efficacy in combination with other chemotherapeutic agents, and undertaking lead optimization to enhance its potency and selectivity. The exploration of such novel chemical entities is vital for the continued advancement of cancer therapeutics.

References

• Recent progress in synthesis and application of furoxan. (2023-02-09). RSC Publishing.

• Synthesis and Biological Evaluation of Novel Furozan-Based Nitric Oxide-Releasing Derivatives of Oridonin as Potential Anti-Tumor Agents. Molecules. [Link]

• Diethyl 1,2,5-oxadiazole-3,4-dicarboxyl

• Greener Synthesis of Antiproliferative Furoxans via Multicomponent Reactions. (2022-03-08). Molecules. [Link]

• The current scenario of furoxan hybrids with anticancer potential. (2020-08-08). Medicinal Research Reviews. [Link]

• Syntheses and Antitumor Properties of Furoxan Derivatives. (2021-03-01). Anti-Cancer Agents in Medicinal Chemistry. [Link]

• In vitro assays and techniques utilized in anticancer drug discovery. Journal of Applied Toxicology. [Link]

• Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | C8H10N2O6. PubChem. [Link]

• Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. (2014-09-30). Toxicological Research. [Link]

• Nitric oxide for cancer therapy. Journal of Experimental & Clinical Cancer Research. [Link]

• Discovery of diethyl 2,5-diaminothiophene-3,4-dicarboxylate derivatives as potent anticancer and antimicrobial agents and screening of anti-diabetic activity: Synthesis and in vitro biological evaluation. Part 1. (2020-08-06). ResearchGate. [Link]

• Energetic 1,2,4-oxadiazoles: synthesis and properties. (2020-07-29). ResearchGate. [Link]

• Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. (2020-04-08). Frontiers in Pharmacology. [Link]

• Nitric Oxide Donor-Based Cancer Therapy: Advances and Prospects. (2017-05-15). ACS Publications. [Link]

• Cell Line-Derived Xenografts: A Reliable Platform for Preclinical Cancer Drug Testing. (2020-07-21). Crown Bioscience. [Link]

• In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity. Oncology Reports. [Link]

• Can Nitric Oxide-Based Therapy Be Improved for the Treatment of Cancers? A Perspective. (2023-09-02). MDPI. [Link]

• Synthesis and antitumor activity of 1,3,4-oxadiazole substituted 2-(5-ylidene-2,4-dioxothiazolidin-3-yl)-acetamides. (2023-10-12). Pharmacia. [Link]

• MTT Cell Assay Protocol. Texas Children's Hospital. [Link]

• 100+ Validated Xenograft Models for In Vivo IND Efficacy Testing. (2023-01-21). Altogen Labs. [Link]

• Cell Cycle Analysis. University of Wisconsin Carbone Cancer Center. [Link]

• Cell Cycle Analysis By Flow Cytometry. (2023-01-17). YouTube. [Link]

• Annexin V, FITC Apoptosis Detection Kit Technical Manual. (2018-12-21). Dojindo Molecular Technologies. [Link]

• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021-07-02). ACS Omega. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. Bitesize Bio. [Link]

• Improved drug-screening tests of candidate anti-cancer drugs in patient-derived xenografts through use of numerous measures of tumor growth determined in multiple independent laboratories. PLOS One. [Link]

• MTT (Assay protocol). (2023-02-27). Protocols.io. [Link]

• Nitric oxide donors: novel cancer therapeutics (review). Oncology Reports. [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Noble Life Sciences. [Link]

• Assaying cell cycle status using flow cytometry. Current Protocols in Immunology. [Link]

• Patient-derived cancer models: Valuable platforms for anticancer drug testing. Frontiers in Oncology. [Link]

• Synthesis, characterization and biological activities of 2,5-disubstituted 1,3,4–oxadiazoles. Der Pharma Chemica. [Link]

• Green synthesis and antitumor activity of (E)-diethyl 2-styrylquinoline-3,4-dicarboxylates. RSC Advances. [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. [Link]

• Nitric oxide donors as potential treatment for cancers. (2006-04-15). AACR Journals. [Link]

• Synthesis of some new 2, 5-disubstituted 1,3,4-oxadiazole derivatives and their biological activity. Indian Journal of Chemistry. [Link]

• Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. (2022-11-09). Molecules. [Link]

Sources

• 1. Buy Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | 18417-40-8 [smolecule.com]
• 2. Syntheses and Antitumor Properties of Furoxan Derivatives: Ingenta Connect [ingentaconnect.com]
• 3. Recent progress in synthesis and application of furoxan - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00189J [pubs.rsc.org]
• 4. Synthesis and Biological Evaluation of Novel Furozan-Based Nitric Oxide-Releasing Derivatives of Oridonin as Potential Anti-Tumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Greener Synthesis of Antiproliferative Furoxans via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. In vitro assays and techniques utilized in anticancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Cell Culture Based in vitro Test Systems for Anticancer Drug Screening [frontiersin.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. atcc.org [atcc.org]
• 12. texaschildrens.org [texaschildrens.org]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. dojindo.com [dojindo.com]
• 16. Flow cytometry with PI staining | Abcam [abcam.com]
• 17. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. cancer.wisc.edu [cancer.wisc.edu]
• 19. m.youtube.com [m.youtube.com]
• 20. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 21. blog.crownbio.com [blog.crownbio.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Diethyl 1,2,5-Oxadiazole-3,4-dicarboxylate 2-Oxide

Welcome to the technical support center for the synthesis of Diethyl 1,2,5-Oxadiazole-3,4-dicarboxylate 2-Oxide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this energetic and reactive furoxan derivative. Here, you will find troubleshooting advice and frequently asked questions to help improve your synthesis yield and purity.

Introduction to Furoxan Synthesis

The synthesis of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, a furoxan, is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. Furoxans are a class of energetic materials and are also valuable intermediates in medicinal chemistry due to their ability to act as nitric oxide (NO) donors.[1][2] The synthesis generally involves the cyclization of a vicinal dioxime, which itself is derived from the corresponding dicarbonyl compound. Subsequent oxidation can lead to the desired N-oxide. The inherent reactivity and potential instability of furoxans, especially under certain thermal and pH conditions, present unique challenges in their synthesis.[3]

This guide provides practical, field-tested advice to navigate these challenges, drawing upon established principles of heterocyclic chemistry and reaction optimization.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide?

A1: A common synthetic route starts with diethyl dioxalacetate or a related precursor. The general strategy involves the formation of the oxadiazole ring from a suitable dicarbonyl compound via a dioxime intermediate, followed by oxidative cyclization.[4]

Q2: What are the critical safety precautions to take when synthesizing and handling this compound?

A2: Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is an energetic compound. It exhibits thermal stability up to 200°C but undergoes exothermic decomposition at 265°C.[4] Therefore, it is crucial to:

• Avoid excessive heating and potential sources of ignition.

• Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Handle the compound in a well-ventilated fume hood.

• Be mindful of the potential for thermal runaway, especially during the oxidation step.[5]

Q3: What are the recommended solvents for the reaction and purification?

A3: The compound shows good solubility in polar organic solvents.[4]

• Reaction: Tetrahydrofuran (THF) is often a preferred solvent for synthetic transformations.[4]

• Purification: Dichloromethane is suitable for extraction and column chromatography. Chloroform and acetonitrile can also be used for analytical procedures like NMR spectroscopy.[4]

Q4: What is the expected stability of the final product?

A4: The compound is remarkably stable under normal handling conditions below 200°C.[4] However, like many furoxans, it can be sensitive to high temperatures and certain nucleophiles. The presence of the N-oxide enhances the reactivity of the furoxan ring.

Troubleshooting Guide

Low or No Product Yield

Q5: My reaction has resulted in a very low yield or no desired product. What are the likely causes?

A5: Low yields in furoxan synthesis can often be traced back to several key factors. Let's break down the possibilities based on the reaction stage.

• Inefficient Dioxime Formation: The formation of the initial dioxime from the dicarbonyl precursor is a critical step.

  • pH Control: The reaction is highly pH-sensitive. An inappropriate pH can lead to incomplete reaction or side product formation. Ensure the pH is maintained in the optimal range for oxime formation, which is typically mildly acidic to neutral.

  • Reagent Quality: The quality of hydroxylamine is crucial. Use freshly prepared or properly stored hydroxylamine to ensure its reactivity.

• Failed Oxidative Cyclization: The conversion of the dioxime to the furoxan is the most challenging step.

  • Oxidizing Agent: The choice and concentration of the oxidizing agent are paramount. Common oxidants for this transformation include nitric acid, dinitrogen tetroxide, or other strong oxidizing agents. The concentration of the oxidant must be carefully controlled; too low a concentration will result in an incomplete reaction, while too high a concentration can lead to over-oxidation and decomposition.[5]

  • Temperature Control: This step is often exothermic. A lack of stringent temperature control can lead to thermal runaway, decomposition of the product, and the formation of tars. It is advisable to perform the addition of the oxidant at low temperatures (e.g., 0-5 °C) and monitor the internal temperature closely.[6]

  • Reaction Time: Insufficient reaction time may lead to incomplete cyclization. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Product Decomposition: The furoxan ring can be labile under certain conditions.

  • Work-up Conditions: Exposure to strong bases or acids during work-up can lead to ring-opening or rearrangement. Neutralize the reaction mixture carefully and avoid prolonged exposure to harsh pH conditions.

Workflow for Diagnosing Low Yield

Caption: Troubleshooting workflow for low product yield.

Presence of Impurities

Q6: My final product is contaminated with significant impurities. How can I identify and eliminate them?

A6: Impurity profiles can provide valuable clues about where the synthesis is failing.

• Unreacted Starting Material: The presence of the dioxime intermediate indicates incomplete oxidative cyclization.

  • Solution: Increase the reaction time, temperature (cautiously), or the amount of oxidizing agent. A semi-batch process with controlled feeding of the oxidant can improve conversion.[5]

• Isomeric Byproducts: Furoxans can undergo thermal or photochemically induced isomerization.

  • Solution: Maintain strict temperature control throughout the reaction and purification process. Protect the reaction mixture from light, especially if using photochemical methods.

• Decomposition Products: The appearance of dark, tarry substances suggests product decomposition.

  • Solution: This is often a result of excessive temperature or overly harsh reaction conditions. Re-evaluate the reaction temperature and the concentration of reagents. Consider using a milder oxidizing agent if possible.

• Side-Reactions from Ester Groups: The ethyl ester groups can be susceptible to hydrolysis or transesterification.

  • Solution: Ensure all reagents and solvents are anhydrous. Use a non-aqueous work-up if possible. If hydrolysis is a major issue, consider using a different ester protecting group that is more stable to the reaction conditions.

Experimental Protocols for Yield Optimization

This protocol is based on the principle that controlling the feeding rate of a key reagent can minimize side reactions and improve yield and safety in energetic compound synthesis.[5][6]

• Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve the dioxime intermediate in a suitable solvent (e.g., THF). Cool the mixture to 0 °C in an ice bath.

• Reagent Preparation: Prepare a solution of the oxidizing agent (e.g., fuming nitric acid in acetic anhydride) in the dropping funnel.

• Controlled Addition: Add the oxidizing agent dropwise to the cooled dioxime solution over a period of 1-2 hours. Crucially, monitor the internal temperature and ensure it does not rise above 5-10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at the same temperature for an additional 1-2 hours. Monitor the disappearance of the starting material by TLC.

• Quenching: Carefully quench the reaction by pouring it into a beaker of ice-water.

• Extraction and Purification: Extract the product with dichloromethane, wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

The following table summarizes the expected impact of key reaction parameters on the yield of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, based on general principles of furoxan synthesis optimization.[5][6]

Parameter	Condition	Expected Impact on Yield	Rationale
Temperature	Too High (>15 °C)	Decrease	Increased decomposition and side reactions.[6]
Optimal (0-10 °C)	High	Balances reaction rate with product stability.
Too Low (<0 °C)	Decrease	Incomplete reaction due to slow kinetics.
Oxidant Addition Rate	Too Fast	Decrease	Localized overheating, leading to decomposition.[5]
Optimal (slow, controlled)	High	Maintains optimal temperature and concentration profiles.
Stirring Speed	Too Low	Decrease	Poor mixing leads to localized hot spots and side reactions.[6]
Optimal (vigorous)	High	Ensures homogenous temperature and reagent distribution.

Mechanism Overview: Furoxan Formation

The formation of the furoxan ring from a vicinal dioxime is a complex oxidative cyclization process. The exact mechanism can vary depending on the oxidant used, but a generalized pathway is illustrated below.

Caption: Generalized mechanism of furoxan ring formation.

References

• MDPI. (2022, April 8). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

• Springer. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Retrieved from [Link]

• MDPI. (2018, August 29). Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents. Retrieved from [Link]

• MDPI. (2022, November 9). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Retrieved from [Link]

• Der Pharma Chemica. (2015). Synthesis, characterization and biological activities of 2,5-disubstituted 1,3,4–oxadiazoles. Retrieved from [Link]

• ResearchGate. (2005, October). Synthesis of 1,2,4-oxadiazoles (a review). Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Synthesis of a series of novel 2,5-disubstituted-1,3,4-oxadiazole derivatives as potential antioxidant and antibacterial agents. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, November 9). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Retrieved from [Link]

• ACS Publications. (2024, January 8). Investigation of the Reaction Mechanism and Theoretical Calculation for the 3,4-Bis(4-nitrofurazan-3-yl)furoxan Synthesis Process: With Insights into Process Optimization. Retrieved from [Link]

• Royal Society of Chemistry. (2023, February 9). Recent progress in synthesis and application of furoxan. Retrieved from [Link]

• ResearchGate. (2023, February 6). Recent progress in synthesis and application of furoxan. Retrieved from [Link]

• MDPI. (2023, December 26). Tri-1,3,4-Oxadiazoles Modified with Nitroimine: Balancing Energy, Sensitivity, and Thermal Stability. Retrieved from [Link]

• MDPI. (2023, September 17). Optimization and Thermal Risk Analysis of 3,4-bis(4-Aminofurazano-3-yl) Furoxan Synthesis Process Based on Reaction Mechanism. Retrieved from [Link]

• ResearchGate. (2024, July 29). Energetic 1,2,4-oxadiazoles: synthesis and properties. Retrieved from [Link]

• MDPI. (2023, May 16). Enhanced Energetic Performance via the Combination of Furoxan and Oxa-[7][7]bicyclic Structures. Retrieved from [Link]

• Wiley Online Library. (2021). Review on the Synthesis and Performance for 1,3,4‐Oxadiazole‐Based Energetic Materials. Retrieved from [Link]

Sources

• 1. Recent progress in synthesis and application of furoxan - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00189J [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced Energetic Performance via the Combination of Furoxan and Oxa-[5,5]bicyclic Structures [mdpi.com]
• 4. Buy Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | 18417-40-8 [smolecule.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]

Oxadiazole Synthesis Technical Support Center: A Guide to Minimizing Side Product Formation

Welcome to the Technical Support Center for Oxadiazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing 1,3,4- and 1,2,4-oxadiazole cores, with a focus on practical strategies to minimize the formation of unwanted side products. Drawing from established literature and extensive laboratory experience, this resource provides in-depth troubleshooting advice, detailed experimental protocols, and a thorough examination of the underlying reaction mechanisms. Our goal is to empower you to achieve higher yields and purity in your oxadiazole syntheses.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 1,3,4-oxadiazoles and what are their primary challenges?

The two most prevalent methods for synthesizing 2,5-disubstituted-1,3,4-oxadiazoles are the dehydrative cyclization of 1,2-diacylhydrazines and the oxidative cyclization of acylhydrazones.[1] The primary challenge in the dehydrative cyclization is often the harsh reaction conditions required, which can lead to thermal degradation of starting materials or the formation of side products. For the oxidative cyclization, the main challenge lies in controlling the selectivity of the oxidant to avoid over-oxidation or unwanted side reactions with sensitive functional groups.

Q2: I am attempting to synthesize a 1,3,4-oxadiazole from a thiosemicarbazide precursor and I am isolating a significant amount of a sulfur-containing byproduct. What is happening and how can I fix it?

You are likely forming the corresponding 2-amino-1,3,4-thiadiazole, a common and often competing side product in this reaction.[2] The sulfur atom of the thiosemicarbazide can compete with the oxygen atom for cyclization. To favor the formation of the oxadiazole, you can employ a desulfurization-cyclization strategy. One effective method is the use of an oxidizing agent like iodobenzene in the presence of Oxone, which promotes the formation of the oxadiazole over the thiadiazole.[3]

Q3: My synthesis of a 3,5-disubstituted-1,2,4-oxadiazole from an amidoxime and an acyl chloride is giving me a complex mixture of products. What are the likely side reactions?

The synthesis of 1,2,4-oxadiazoles from amidoximes can be prone to several side reactions. One common issue is the thermal rearrangement of the desired 1,2,4-oxadiazole product, known as the Boulton-Katritzky rearrangement, which can lead to the formation of other heterocyclic isomers. Additionally, the intermediate O-acylamidoxime can undergo undesired fragmentation or react with another molecule of the amidoxime, leading to a mixture of products. Careful control of the reaction temperature and the use of a suitable base are crucial to minimize these side reactions.

Troubleshooting Guide: 1,3,4-Oxadiazole Synthesis

This section addresses common issues encountered during the synthesis of 1,3,4-oxadiazoles via the dehydrative cyclization of 1,2-diacylhydrazines and the oxidative cyclization of acylhydrazones.

Method 1: Dehydrative Cyclization of 1,2-Diacylhydrazines

The dehydrative cyclization of 1,2-diacylhydrazines is a robust method for the synthesis of 2,5-disubstituted-1,3,4-oxadiazoles. A variety of dehydrating agents can be employed, with phosphorus oxychloride (POCl₃) being one of the most common.[1][4]

Caption: General workflow for 1,3,4-oxadiazole synthesis via dehydrative cyclization.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no yield of oxadiazole; recovery of 1,2-diacylhydrazine starting material.	1. Insufficiently powerful dehydrating agent: The chosen reagent may not be strong enough to effect cyclization under the reaction conditions. 2. Low reaction temperature or insufficient reaction time: The reaction may not have reached the activation energy required for cyclization. 3. Moisture in the reaction: The dehydrating agent is quenched by water.	1. Switch to a stronger dehydrating agent: If using a milder reagent, consider switching to POCl₃, SOCl₂, or polyphosphoric acid (PPA).[1] 2. Increase the reaction temperature and/or extend the reaction time: Monitor the reaction by TLC until the starting material is consumed. For POCl₃, refluxing for several hours is common.[4] 3. Ensure anhydrous conditions: Use dry solvents and glassware.
Formation of a dark, tarry reaction mixture with low yield of the desired product.	1. Thermal decomposition: The high temperatures required for cyclization, especially with strong dehydrating agents, can cause decomposition of the starting material or product.[4] 2. Harsh dehydrating agent: Reagents like concentrated sulfuric acid can cause charring.	1. Use a milder dehydrating agent: Consider using the Burgess reagent or XtalFluor-E, which often allow for milder reaction conditions.[2] 2. Optimize the reaction temperature: Gradually increase the temperature while monitoring the reaction to find the minimum temperature required for cyclization.
Presence of unidentifiable byproducts in the crude NMR.	1. Side reactions of the dehydrating agent: POCl₃ can potentially lead to chlorinated byproducts, although this is less common. 2. Rearrangement of the 1,2-diacylhydrazine: Under certain conditions, alternative cyclization pathways or rearrangements can occur.	1. Use an alternative dehydrating agent: This can help to avoid reagent-specific side reactions. 2. Thoroughly characterize the byproducts: If possible, isolate and identify the major byproducts to better understand the competing reaction pathways.

• To a round-bottom flask charged with the 1,2-diacylhydrazine (1.0 eq), add phosphorus oxychloride (5-10 volumes).

• Heat the reaction mixture to reflux (typically 100-110 °C) and maintain for 2-6 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring.

• Neutralize the acidic solution with a saturated solution of sodium bicarbonate until the effervescence ceases.

• Collect the precipitated solid by filtration, wash with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography on silica gel.[4]

Method 2: Oxidative Cyclization of Acylhydrazones

The oxidative cyclization of acylhydrazones offers a milder alternative to the dehydrative cyclization of 1,2-diacylhydrazines. A variety of oxidizing agents can be used, with iodine being a common and efficient choice.[3]

Caption: General workflow for 1,3,4-oxadiazole synthesis via oxidative cyclization.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no yield of oxadiazole; recovery of acylhydrazone starting material.	1. Insufficient oxidant: The stoichiometry of the oxidizing agent may be too low. 2. Inactive oxidant: The oxidizing agent may have degraded. 3. Inappropriate base: The base may not be strong enough to facilitate the reaction.	1. Increase the amount of oxidant: Use a slight excess of the oxidizing agent. For iodine, 1.1-1.5 equivalents are common.[3] 2. Use fresh oxidant: Ensure the oxidizing agent is of good quality. 3. Use an appropriate base: Potassium carbonate is often effective in iodine-mediated cyclizations.[3]
Formation of multiple byproducts, including potential dimers.	1. Over-oxidation: The oxidizing agent may be too harsh, leading to undesired side reactions. 2. Dimerization of the acylhydrazone: Under certain conditions, the acylhydrazone can dimerize.	1. Use a milder oxidant: Consider using a hypervalent iodine reagent like (diacetoxyiodo)benzene (DIB). 2. Optimize reaction conditions: Lowering the reaction temperature or slowly adding the oxidant can sometimes minimize side product formation.
Reaction is slow or incomplete.	1. Poor solubility of starting materials: The acylhydrazone may not be fully dissolved in the reaction solvent. 2. Insufficient base: The base may be consumed by acidic impurities.	1. Choose a more suitable solvent: A solvent that dissolves all reactants is crucial for efficient reaction. 2. Increase the amount of base: A slight excess of base can ensure the reaction proceeds to completion.

• In a round-bottom flask, dissolve the acylhydrazone (1.0 eq) in a suitable solvent (e.g., DMSO, DMF).

• Add potassium carbonate (2.0 eq) to the solution.

• Add iodine (1.2 eq) portion-wise to the stirred mixture.

• Heat the reaction mixture to 80-100 °C and stir for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and pour it into a cold solution of sodium thiosulfate to quench the excess iodine.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.[3]

Troubleshooting Guide: 1,2,4-Oxadiazole Synthesis

The most common method for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles involves the reaction of an amidoxime with an acylating agent, followed by cyclization of the intermediate O-acyl amidoxime.

Caption: General workflow for 1,2,4-oxadiazole synthesis from amidoximes.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of 1,2,4-oxadiazole; complex mixture of products.	1. Boulton-Katritzky rearrangement: The desired product may be thermally rearranging to other heterocyclic isomers. 2. Formation of N-acylated amidoxime: Acylation can occur on the nitrogen of the amidoxime, which does not lead to the desired product.	1. Lower the cyclization temperature: If the cyclization is performed at high temperatures, try a lower temperature or a milder dehydrating agent. 2. Use a non-nucleophilic base: A bulky, non-nucleophilic base can favor O-acylation over N-acylation.
Recovery of unreacted amidoxime.	1. Inefficient acylation: The acylating agent may not be reactive enough, or the reaction conditions may not be optimal. 2. Decomposition of the acylating agent: Some acylating agents are sensitive to moisture.	1. Use a more reactive acylating agent: For example, use an acyl chloride instead of a carboxylic acid with a coupling agent. 2. Ensure anhydrous conditions: Use dry solvents and reagents.
Difficulty in purifying the product from the reaction mixture.	1. Formation of isomeric byproducts: Rearrangement products can have similar polarities to the desired product. 2. Presence of unreacted starting materials or reagents.	1. Optimize the reaction to minimize side products: This is the best approach. 2. Use high-resolution purification techniques: Careful column chromatography with a shallow solvent gradient or preparative HPLC may be necessary.

• Dissolve the amidoxime (1.0 eq) in a suitable solvent (e.g., pyridine, DMF).

• Cool the solution in an ice bath and add the acyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Heat the reaction mixture to 80-120 °C for 1-4 hours to effect cyclization.

• Cool the reaction mixture and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by recrystallization or column chromatography.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

• Asif, M. (2015). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. Journal of Chemistry, 2015, 1-15.
• Marzullo, P., Pace, A., Pibiri, I., Palumbo Piccionello, A., & Buscemi, S. (2020). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. Current Organic Chemistry, 24(4), 376-397.
• Guzik, P., & Kwiecień, H. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Molecules, 27(22), 7800.
• Pardeshi, A., & Patel, M. (2021). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. ChemistrySelect, 6(42), 11469-11492.
• Zaręba, P., & Kwiecień, H. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Applied Sciences, 12(8), 3756.
• Sharma, P., Kumar, A., & Majee, C. (2024). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities.
• Hosmane, N. S. (2017).

Sources

• 1. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 3. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Scale-Up Synthesis of Diethyl 1,2,5-Oxadiazole-3,4-dicarboxylate 2-oxide

Introduction: Welcome to the technical support guide for the scale-up synthesis of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, a furoxan derivative of significant interest in medicinal chemistry and materials science. While bench-scale synthesis provides a foundational proof-of-concept, transitioning to pilot or manufacturing scales introduces formidable challenges related to reaction kinetics, thermal management, and safety. This guide is structured to provide researchers and process chemists with actionable insights and troubleshooting strategies, moving beyond a simple recitation of steps to explain the causality behind critical process decisions.

The furoxan ring system is classified as an energetic material, lending it unique chemical properties but also demanding rigorous control over the synthesis process.[1] This document addresses the most common issues encountered during scale-up, ensuring a safe, efficient, and reproducible manufacturing process.

Section 1: Synthesis Overview and Core Mechanism

The synthesis of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide typically involves the oxidative cyclization of a suitable precursor. A common and effective route begins with the dimerization and subsequent dehydration of an alpha-amino acid ester derivative, followed by a carefully controlled oxidation to form the N-oxide ring. The final oxidation step is often highly exothermic and is the primary focus of scale-up challenges.

The mechanism involves the formation of a dinitrosoalkene intermediate, which is unstable and rapidly cyclizes.[2] Controlling the rate of formation of this intermediate is paramount to controlling the overall reaction.

Caption: Simplified reaction pathway for furoxan ring formation.

Section 2: Troubleshooting Guide

This section is formatted as a series of questions and answers to address specific problems you may encounter during the scale-up process.

Issue 1: Critical Drop in Yield and Purity

Question: My reaction yield was over 80% on a 5-gram scale, but it dropped to below 50% with significant impurities when I attempted a 200-gram synthesis. What is the primary cause?

Answer: This is a classic scale-up problem rooted in thermal and mass transfer limitations. The core issues are almost always related to heat management and mixing efficiency.

• Causality - The "Why": The oxidative cyclization step is highly exothermic. In a small flask, the high surface-area-to-volume ratio allows for rapid heat dissipation to the environment. In a large reactor, this ratio decreases dramatically. The heat generated cannot escape as quickly, leading to a rise in the internal temperature. Furoxans are known to undergo thermal isomerization and decomposition at temperatures above 100 °C.[2] This localized overheating degrades your product, opens up pathways for side-reactions, and is the most likely cause of your yield loss and impurity formation.

• Troubleshooting Steps:

  • Characterize Thermal Hazard: Before any scale-up, perform Differential Scanning Calorimetry (DSC) on your reaction mixture. This will tell you the onset temperature for decomposition and help you define a safe maximum operating temperature.

  • Control Reagent Addition: Do not add the oxidizing agent all at once. Use a syringe pump or a dosing pump for slow, controlled addition. This allows your reactor's cooling system to keep up with the heat being generated. Start with a very slow addition rate and monitor the internal temperature. You can gradually increase the rate as long as the temperature remains stable and well below the decomposition onset.

  • Improve Agitation: Ensure your reactor is equipped with an appropriate agitator (e.g., a pitched-blade turbine) and that the stirring speed is sufficient to create a vortex, ensuring the rapid distribution of the added reagent and preventing localized "hot spots."

  • Dilution: While it may seem counterintuitive to use more solvent, increasing the reaction volume can create a larger thermal mass to absorb the heat of reaction, providing a better buffer against temperature spikes.

Issue 2: Product Instability and Byproduct Formation

Question: My final product appears to be a mixture of isomers, and I'm also detecting the corresponding furazan (deoxygenated version). How can I prevent this?

Answer: This points to two distinct issues: thermal rearrangement and incomplete or overly aggressive oxidation.

• Causality - The "Why":

  • Isomerization: The furoxan ring exists as two potential regioisomers. While stable at ambient temperatures, they can interconvert at elevated temperatures via a dinitrosoalkene intermediate.[2] If your reaction temperature is too high, you are likely facilitating this equilibrium, resulting in a mixture.

  • Furazan Formation: The N-oxide is susceptible to reduction. If a reductive species is present or if the reaction conditions are too harsh, the N-oxide can be cleaved. Conversely, if the initial oxidation is incomplete, you may be isolating a mixture of the furoxan and its furazan precursor. Byproducts are a known challenge in furoxan synthesis.[1]

• Troubleshooting Steps:

  • Strict Temperature Control: This is the most critical parameter. Based on your DSC data, define a narrow operating window (e.g., 25-35 °C) and ensure your reactor's control system can maintain it.

  • Optimize Oxidant Stoichiometry: On a small scale, it's easy to add a slight excess of oxidant. On a large scale, this can lead to over-oxidation and byproduct formation. Carefully calculate the stoichiometry and consider using a slight sub-stoichiometric amount, followed by an in-process control (IPC) check (e.g., TLC or UPLC) to see if more oxidant is needed for a final "polishing" step.

  • Inert Atmosphere: While the reaction is an oxidation, performing it under an inert atmosphere (Nitrogen or Argon) can prevent atmospheric oxygen from participating in unwanted side reactions, especially with any reactive intermediates.

  • Quenching: Once the reaction is complete (as determined by IPC), quench it immediately and effectively. This can be done by adding a reducing agent like sodium sulfite solution to destroy any excess oxidant, preventing further reactions during workup.

Section 3: Recommended Scale-Up Protocol & Parameters

The following provides a generalized workflow and a comparative table for key parameters. Note: This is an illustrative protocol and must be adapted and optimized for your specific equipment and safety protocols.

Caption: General experimental workflow for scale-up synthesis.

Table 1: Comparison of Lab vs. Pilot Scale Parameters

Parameter	Lab Scale (Illustrative)	Pilot Scale (Illustrative)	Rationale for Change
Precursor Amount	5.0 g	200.0 g	Direct 40x scale-up.
Solvent (THF)	50 mL	2.5 L	Increased dilution (from 10 vol to 12.5 vol) to aid in heat transfer.
Oxidant Addition	Manual addition via pipette over 15 min	Dosing pump over 4-6 hours	CRITICAL: Slow addition is essential to manage exotherm.
Temperature Control	Ice bath	Jacketed reactor with chiller unit	Active and precise cooling is non-negotiable at scale.
Stirring	Magnetic stir bar	Overhead mechanical stirrer	Ensures homogeneity in the larger volume.
Workup Volume	100 mL	4.0 L	Proportional increase for extraction efficiency.
Purification	Silica Gel Chromatography	Recrystallization (e.g., from Ethanol/Water)	Chromatography is not viable for large quantities. The product's good solubility in organic solvents allows for effective crystallization.[3]

Section 4: Safety & Handling FAQs

Question: What are the absolute primary safety hazards I must plan for?

Answer: The synthesis of any furoxan demands a "safety-first" mindset. The primary hazards are:

• Thermal Runaway: As detailed above, the exothermic nature of the reaction can lead to a rapid increase in temperature and pressure if not controlled, potentially causing reactor failure. Furoxans are energetic compounds.[1]

• Reagent Hazards: You are likely handling strong oxidizers (e.g., concentrated hydrogen peroxide), which can cause severe burns and are highly reactive. Precursors may involve hydrazine derivatives, which are often toxic and carcinogenic.[3]

• Product Hazard: The final product is not well-characterized from a toxicological standpoint and should be handled with caution, assuming potential toxicity.[3] Its energetic nature means it could be sensitive to shock or friction, although this is less common for non-nitrated furoxans.

Question: What are the minimum required engineering controls and PPE?

Answer:

• Engineering Controls:

  • All operations must be conducted in a walk-in fume hood or a purpose-built, well-ventilated enclosure.

  • Use a jacketed glass or stainless steel reactor with an overhead stirrer, a calibrated temperature probe, a pressure relief valve, and a reliable cooling system.

  • The addition of the oxidant must be done via a calibrated dosing pump.

  • A blast shield should be placed in front of the reactor.

• Personal Protective Equipment (PPE):

  • Flame-retardant lab coat.

  • Chemical splash goggles and a full-face shield.

  • Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or neoprene).

  • Ensure access to an emergency shower and eyewash station.

Section 5: General FAQs

Question: How do I choose the best solvent for scale-up?

Answer: The ideal solvent should have a high heat capacity to absorb thermal energy, a boiling point well above your reaction temperature to prevent pressurization, and should dissolve both your starting material and product to ensure a homogenous reaction.[3] Tetrahydrofuran (THF) is a good choice due to its excellent solvating properties for this class of compounds.[3] You must also consider the solvent's flashpoint, toxicity, and ease of recovery/disposal.

Question: What is the best way to monitor the reaction at scale?

Answer: Relying on time is insufficient. You need in-process controls (IPCs). A small sample can be carefully extracted from the reactor and analyzed.

• UPLC/HPLC: The most reliable method. It can quantify the disappearance of starting material and the appearance of the product.

• TLC: A faster, more qualitative method suitable for quick checks on reaction progress. Use a consistent sampling method and quench the sample immediately to get an accurate snapshot of the reaction.

Caption: Troubleshooting decision tree for low yield issues.

References

• MDPI. (2023, May 16). Enhanced Energetic Performance via the Combination of Furoxan and Oxa-[4][4]bicyclic Structures. Retrieved from [Link]

• RSC Publishing. (2023, February 9). Recent progress in synthesis and application of furoxan. Retrieved from [Link]

• ResearchGate. (2023, February 6). Recent progress in synthesis and application of furoxan. Retrieved from [Link]

• ResearchGate. Synthesis of 2,5-disubstituted-1,3,4-oxadiazole. Retrieved from [Link]

• MDPI. (2022, April 8). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Retrieved from [Link]

• ACS Publications. Synthesis, Spectroscopy and Structure of the Parent Furoxan (HCNO)2. Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent progress in synthesis and application of furoxan - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00189J [pubs.rsc.org]
• 3. Buy Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | 18417-40-8 [smolecule.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Handling and Safety of Novel Oxadiazole Compounds

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for novel oxadiazole compounds. As a Senior Application Scientist, I've designed this guide to provide you with both the practical steps and the scientific rationale necessary for the safe handling and effective troubleshooting of these unique heterocyclic molecules. This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that you might encounter during your research. Our goal is to empower you with the knowledge to conduct your experiments safely and efficiently.

Part 1: Initial Assessment and Risk Mitigation

This section focuses on the critical first steps to take when encountering a newly synthesized or uncharacterized oxadiazole compound. A thorough initial assessment is the foundation of a safe experimental workflow.

Q1: I have a newly synthesized oxadiazole derivative. Where do I even begin with safety precautions?

A1: The guiding principle when handling any new or uncharacterized substance is to assume it is hazardous until proven otherwise.[1] A systematic risk assessment is not just a regulatory formality; it is a critical scientific step to ensure your safety and the integrity of your experiment.[2][3]

Your initial actions should be to:

• Gather Information: Review all available data. This includes the synthetic pathway, starting materials, and any known properties of structurally similar compounds. The hazards of a novel material can often be anticipated based on what is known about its parent or related compounds.[1]

• Consult Safety Data Sheets (SDS): Search for SDS of commercial oxadiazole derivatives or the precursors used in your synthesis.[2][4] These documents provide crucial information on known hazards, handling precautions, and emergency procedures.[2] For example, the SDS for 2,5-Diphenyl-1,3,4-oxadiazole indicates it can cause eye, skin, and respiratory tract irritation, and is harmful if swallowed.[5] Another derivative, 2,5-Di(1-naphthyl)-1,3,4-oxadiazole, is also listed as harmful if swallowed.

• Perform a Preliminary Risk Assessment: Before handling the compound, complete a formal risk assessment. This process involves identifying potential hazards (e.g., toxicity, reactivity, flammability) and evaluating the risks associated with your planned experimental procedures.[6]

Below is a workflow to guide your initial risk assessment.

Caption: Risk Assessment Workflow for Unknown Oxadiazole Compounds.

Q2: What are the key stability and reactivity concerns specific to the oxadiazole ring?

A2: The stability of an oxadiazole compound is highly dependent on its isomeric form. Oxadiazole has four primary isomers, and their stability varies significantly:

• 1,3,4-Oxadiazole and 1,2,4-Oxadiazole: These isomers are generally the most stable and are commonly found in pharmaceuticals and other materials.[7][8] Their stability is attributed to their aromatic character and thermal resistance, which also provides metabolic stability in a drug development context.[9]

• 1,2,5-Oxadiazole (Furazan): This isomer is also relatively stable.

• 1,2,3-Oxadiazole: This isomer is known to be extremely unstable.[10] It can readily undergo ring-opening to a diazo-ketone tautomer, making it highly reactive and generally not isolable under normal conditions.[10]

Key Causality: The O-N bond in the 1,2,3-isomer is inherently weak and prone to cleavage, leading to rearrangement into more stable products. Therefore, if your synthetic route could potentially lead to a 1,2,3-oxadiazole, extreme caution is warranted, and the procedure should be designed to handle potentially unstable or explosive intermediates.

Always consider your specific derivative. Substituents on the ring can dramatically alter its chemical properties, reactivity, and toxicity.

Part 2: Safe Handling Protocols and PPE

Proper handling techniques and the correct use of Personal Protective Equipment (PPE) are non-negotiable. This section provides clear, actionable guidance.

Q3: What is the mandatory Personal Protective Equipment (PPE) for handling an uncharacterized oxadiazole?

A3: For any new chemical with unknown toxicity, you must assume a high level of hazard and select PPE accordingly.[1][11] The minimum required PPE should be considered Level C protection until more is known about the compound's properties.

PPE Component	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety goggles.[1]	Protects against splashes, vapors, and fine powders. Standard safety glasses are insufficient.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or Neoprene).[1][12]	Provides a barrier against dermal absorption. Double-gloving is recommended, especially when handling potent compounds.
Body Protection	Flame-resistant lab coat.[1]	Protects skin and clothing from splashes. Flame resistance is crucial if flammable solvents are in use.
Respiratory Protection	Use within a certified chemical fume hood.	A fume hood is the primary engineering control to prevent inhalation of vapors, aerosols, or powders.

For procedures with a higher risk of splashing or aerosol generation, a face shield should be worn in addition to goggles.[1] If there is a reasonable expectation of explosive potential, a blast shield is also advisable.[1]

Q4: What is the standard operating procedure for weighing and dissolving a new oxadiazole solid?

A4: This common procedure carries risks of inhalation and contamination. Follow this protocol strictly:

Experimental Protocol: Weighing and Preparing a Solution of a Novel Oxadiazole Compound

• Preparation:

  • Don all required PPE (goggles, lab coat, double gloves).

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Decontaminate the work surface inside the fume hood.

• Weighing:

  • Perform all manipulations of the solid compound within the fume hood.

  • Use a tared, sealed container (e.g., a vial with a cap) to weigh the substance. This minimizes contamination of the balance.

  • Avoid creating airborne dust. If the material is a fine powder, handle it gently.

• Dissolution:

  • Add the solvent to the vial containing the weighed solid slowly and carefully to avoid splashing.

  • Cap the vial securely before mixing or vortexing.

  • If sonication is required, ensure the vial is properly sealed and check for any leaks afterward.

• Cleanup:

  • Carefully wipe down the spatula and any surfaces with a damp cloth or towel to remove any residual powder.

  • Dispose of all contaminated materials (e.g., weighing paper, disposable gloves) in the designated hazardous waste container.[13]

  • Wash hands thoroughly after the procedure is complete, even though gloves were worn.[14]

Part 3: Troubleshooting and Emergency Response

Even with careful planning, unexpected situations can arise. This section provides guidance on how to interpret and respond to potential problems and emergencies.

Q5: My unknown oxadiazole compound has changed color upon storage. What does this indicate?

A5: A change in color is a strong indicator of chemical decomposition or a reaction with trace impurities (e.g., air, moisture).

Troubleshooting Steps:

• DO NOT USE: Immediately cease any plans to use the material in further experiments.

• Isolate: Ensure the container is securely closed and store it in a designated, labeled secondary container away from other chemicals.[1]

• Evaluate Storage Conditions: Were the storage instructions followed? Oxadiazoles, like many heterocyclic compounds, should be stored in a cool, dry, dark place, often under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.[1][15]

• Re-analyze: If it is safe to do so, take a small sample within a fume hood and re-analyze it using techniques like LC-MS or NMR to identify potential degradation products. This information is vital for understanding the compound's stability.

• Dispose: If the compound is deemed unstable or the degradation products are unknown, it should be disposed of as hazardous waste.

Q6: What is the correct procedure for a small spill of an unknown oxadiazole solution?

A6: For a minor spill that you are trained and equipped to handle, follow these steps. If the spill is large, highly volatile, or you are unsure, evacuate the area and call for emergency assistance.[16][17]

Caption: Flowchart for Minor Chemical Spill Response.

Q7: What are the immediate first-aid steps for accidental exposure?

A7: Immediate and correct action is critical. Time is of the essence.

• Skin Exposure: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing any contaminated clothing.[5][13] Seek medical attention promptly.

• Eye Exposure: Go directly to an eyewash station and flush the eyes for at least 15 minutes, holding the eyelids open to ensure thorough rinsing behind the eyelids.[13][18] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately.[18] If they are having trouble breathing, call for emergency medical assistance.

• Ingestion: Call a poison control center or emergency medical services immediately. Do not induce vomiting unless instructed to do so by a medical professional. Rinse the mouth with water.

In all cases of exposure, bring the Safety Data Sheet (SDS) of the compound or its closest analog with you to show the medical personnel.[13]

Part 4: Labeling and Waste Disposal

Proper labeling and disposal are crucial for safety and regulatory compliance. The generation of "unknown" chemical waste is a serious and costly problem.[19][20]

Q8: How must I label containers of my new oxadiazole compounds?

A8: Proper labeling prevents the generation of unknown waste and ensures that anyone in the lab can immediately understand the potential hazards.[19][21][22] Every container, including temporary flasks and vials, must be labeled.[19][23]

Your label should include:

• Full Chemical Name: Avoid using abbreviations or formulas.[19][22]

• Hazard Pictograms: Based on your risk assessment, include appropriate GHS pictograms.[1] For a new compound, at a minimum, the "Exclamation Mark" (for irritant, skin sensitizer, harmful) and "Health Hazard" (for carcinogen, mutagen, target organ toxicity) pictograms should be considered until proven otherwise.[24]

• Notebook Reference: Link the sample to your experimental data.

GHS Pictogram	Hazard Represented
	Irritant (skin and eye), Skin Sensitizer, Acute Toxicity (harmful), Narcotic Effects, Respiratory Tract Irritant.[24]
	Carcinogen, Mutagen, Reproductive Toxicity, Respiratory Sensitizer, Target Organ Toxicity, Aspiration Toxicity.[24]
	Acute Toxicity (fatal or toxic).[24]

Table of common GHS pictograms relevant to unknown chemical hazards. Source: OSHA.[24]

Q9: How do I dispose of waste containing unknown oxadiazole compounds?

A9: Disposing of unknown chemicals is heavily regulated and expensive because waste disposal companies will not accept them without proper analysis.[19][20]

Procedure for Waste Disposal:

• Never Mix Waste Streams: Keep halogenated and non-halogenated solvents separate. Keep solid and liquid waste separate.

• Label Waste Containers Clearly: Use a hazardous waste tag. In the constituents section, write "Unknown Oxadiazole Derivative" and list any solvents or other known components of the mixture.

• Provide All Known Information: Attach any information you have about the compound, such as its structure, precursors, and any analytical data (NMR, MS). This can help the environmental health and safety (EHS) office characterize the waste without costly analysis.

• Submit a Pickup Request: Follow your institution's procedures for hazardous waste pickup. Do not allow waste to accumulate in the lab.[19][21]

By adhering to these guidelines, you contribute to a safer research environment for yourself and your colleagues while ensuring scientific integrity and regulatory compliance.

References

• Unknown Chemical Guidance - UT Tyler. (n.d.). Retrieved January 27, 2026, from [Link]

• Novel Chemicals with Unknown Hazards SOP. (n.d.). University of Tennessee, Knoxville. Retrieved January 27, 2026, from [Link]

• Unknown Chemical Waste Disposal - Campus Operations. (n.d.). Temple University. Retrieved January 27, 2026, from [Link]

• Emergency Procedures for Incidents Involving Chemicals - Research Safety. (n.d.). University of Kentucky. Retrieved January 27, 2026, from [Link]

• Toxicological screening - PMC - PubMed Central. (2012). National Center for Biotechnology Information. Retrieved January 27, 2026, from [Link]

• Personal Protective Equipment (PPE). (n.d.). CHEMM. Retrieved January 27, 2026, from [Link]

• SAFETY DATA SHEET. (2024). Kao Chemicals. Retrieved January 27, 2026, from [Link]

• GHS hazard pictograms - Wikipedia. (n.d.). Wikipedia. Retrieved January 27, 2026, from [Link]

• Conducting a Chemical Risk Assessment in the Laboratory. (2025). Lab Manager. Retrieved January 27, 2026, from [Link]

• Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. (2016). Scirp.org. Retrieved January 27, 2026, from [Link]

• Early toxicity screening strategies. (2015). ResearchGate. Retrieved January 27, 2026, from [Link]

• HAZARDOUS MATERIAL FACT SHEET Unknown Chemical Disposal. (n.d.). UNMC. Retrieved January 27, 2026, from [Link]

• Chemical Exposure and Spill Response Procedures. (n.d.). New Mexico State University. Retrieved January 27, 2026, from [Link]

• Hazard Communication Standard Pictogram. (2024). OSHA. Retrieved January 27, 2026, from [Link]

• Unknown Chemicals - Environmental Health and Safety. (n.d.). Purdue University. Retrieved January 27, 2026, from [Link]

• Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. (n.d.). Retrieved January 27, 2026, from [Link]

• Personal Protective Equipment. (2025). US EPA. Retrieved January 27, 2026, from [Link]

• Laboratory Work Risk Assessment. (n.d.). UOW. Retrieved January 27, 2026, from [Link]

• The importance of Personal Protective Equipment in the handling of chemicals. (2024). Retrieved January 27, 2026, from [Link]

• Oxadiazole Derivatives: A Comprehensive Review of Their Chemistry, Synthesis, and Pharmacological Potential. (2025). ResearchGate. Retrieved January 27, 2026, from [Link]

• Framework for In Silico Toxicity Screening of Novel Odorants. (n.d.). MDPI. Retrieved January 27, 2026, from [Link]

• GHS pictograms. (n.d.). UNECE. Retrieved January 27, 2026, from [Link]

• Emergency Response Guide for Laboratories. (n.d.). Retrieved January 27, 2026, from [Link]

• Biological Risk Assessment Process. (2024). CDC. Retrieved January 27, 2026, from [Link]

• Working with Chemicals - Prudent Practices in the Laboratory. (n.d.). NCBI Bookshelf. Retrieved January 27, 2026, from [Link]

• UAH Laboratory Personal Protective Equipment. (n.d.). Retrieved January 27, 2026, from [Link]

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. (2022). MDPI. Retrieved January 27, 2026, from [Link]

• Evaluating Hazards and Assessing Risks in the Laboratory. (n.d.). NCBI. Retrieved January 27, 2026, from [Link]

• Safe Handling and Storage of Chemicals. (n.d.). Environmental Health & Safety - University of Iowa. Retrieved January 27, 2026, from [Link]

• Chapter 6: Chemical Storage and Handling. (2026). Emergency Management and Safety. Retrieved January 27, 2026, from [Link]

• GHS hazard pictograms. (n.d.). Stoffenmanager. Retrieved January 27, 2026, from [Link]

• Chemical Safety Guide, 5th Ed. (n.d.). ORS. Retrieved January 27, 2026, from [Link]

• First-Line Toxicological Screening with Fully Automated Extraction. (n.d.). Oxford Academic. Retrieved January 27, 2026, from [Link]

• Biological activity of oxadiazole and thiadiazole derivatives. (n.d.). PMC - PubMed Central. Retrieved January 27, 2026, from [Link]

• Material Safety Data Sheet - 2,5-Diphenyl-1,3,4-oxadiazole, 97%. (n.d.). Cole-Parmer. Retrieved January 27, 2026, from [Link]

• What steps should be taken when introducing new chemicals into your inventory?. (2025). Retrieved January 27, 2026, from [Link]

• Disposing of unknown chemicals - Pioneering new techniques. (2024). CSG. Retrieved January 27, 2026, from [Link]

• Chemical Storage. (n.d.). Environment, Health & Safety - University of Wisconsin–Madison. Retrieved January 27, 2026, from [Link]

• Guide for Chemical Spill Response. (n.d.). Retrieved January 27, 2026, from [Link]

• SDS BASICS: GHS HAZARD PICTOGRAMS FOR SDS AND LABELS. (2024). Chementors. Retrieved January 27, 2026, from [Link]

• Safe handling of hazardous drugs. (n.d.). PMC - PubMed Central. Retrieved January 27, 2026, from [Link]

• Safe handling of bulk drug substances. (2023). Single Use Support. Retrieved January 27, 2026, from [Link]

Sources

• 1. twu.edu [twu.edu]
• 2. Conducting a Chemical Risk Assessment in the Laboratory | Lab Manager [labmanager.com]
• 3. sbnsoftware.com [sbnsoftware.com]
• 4. Evaluating Hazards and Assessing Risks in the Laboratory - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. Biological Risk Assessment Process | Safe Labs Portal | CDC [cdc.gov]
• 7. Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. uah.edu [uah.edu]
• 12. falseguridad.com [falseguridad.com]
• 13. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 14. static.cymitquimica.com [static.cymitquimica.com]
• 15. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]
• 16. Emergency Procedures for Incidents Involving Chemicals | Research Safety [researchsafety.uky.edu]
• 17. cmu.edu [cmu.edu]
• 18. fishersci.com [fishersci.com]
• 19. uttyler.edu [uttyler.edu]
• 20. Unknown Chemical Waste Disposal | Campus Operations [campusoperations.temple.edu]
• 21. unmc.edu [unmc.edu]
• 22. Unknown Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]
• 23. Appendix C - Disposal Of Unknown Chemical Waste Containers | Environment, Health and Safety [ehs.cornell.edu]
• 24. osha.gov [osha.gov]

Reference Data & Comparative Studies

A Comprehensive Spectroscopic Guide to the Structural Validation of Diethyl 1,2,5-Oxadiazole-3,4-dicarboxylate 2-oxide

In the landscape of pharmaceutical research and novel material development, the unequivocal structural confirmation of synthesized molecules is paramount. Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, a furoxan derivative, represents a class of heterocyclic compounds with significant potential, owing to their role as nitric oxide (NO) donors and their utility as high-energy materials.[1][2] The precise arrangement of atoms within this molecule dictates its chemical reactivity, biological activity, and safety profile. Therefore, rigorous structural validation is not merely a procedural step but a cornerstone of reliable and reproducible scientific advancement.

This guide provides an in-depth comparison of the expected spectroscopic signatures of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide against plausible isomeric alternatives. By delving into the nuances of ¹H NMR, ¹³C NMR, IR, and mass spectrometry data, we aim to equip researchers, scientists, and drug development professionals with the expertise to confidently validate the structure of this important molecule.

The Imperative of Isomeric Distinction

• Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate (Furazan derivative): The deoxygenated analogue of the target molecule.

• Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate: An isomer with a different arrangement of heteroatoms in the five-membered ring.

A multi-spectroscopic approach provides a self-validating system for structural elucidation, where each technique offers a unique and complementary piece of the structural puzzle.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: A Proton's Perspective

Proton NMR spectroscopy provides information on the chemical environment of hydrogen atoms within a molecule. For Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, the ¹H NMR spectrum is expected to be relatively simple, showcasing the signals corresponding to the two equivalent ethyl groups.

Expected ¹H NMR Spectrum of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide:

Due to the molecule's symmetry, a single set of signals for the ethyl groups is anticipated. This would consist of:

• A quartet corresponding to the two methylene (-CH₂-) protons, deshielded by the adjacent oxygen atom of the ester group.

• A triplet corresponding to the six methyl (-CH₃) protons.

The integration of these signals should show a 2:3 ratio, respectively.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The Carbon Backbone

Carbon NMR provides a detailed map of the carbon skeleton. The expected chemical shifts for Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide are highly informative for confirming the core structure.

Expected ¹³C NMR Spectrum of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide:

Based on published data, the following peaks are characteristic of the target molecule (in CD₃CN): 158.00, 156.26, 150.23, 108.52, 64.86, 64.63, and 14.39 (2C) ppm.[3] These can be assigned as follows:

• ~158.0 and ~156.3 ppm: Two distinct signals for the ester carbonyl carbons (C=O).

• ~150.2 and ~108.5 ppm: Two signals for the sp² hybridized carbons of the furoxan ring. The significant difference in their chemical shifts is a key indicator of the electronic asymmetry introduced by the N-oxide.

• ~64.9 and ~64.6 ppm: Two signals for the methylene carbons (-CH₂-) of the ethyl esters.

• ~14.4 ppm: A single signal for the two equivalent methyl carbons (-CH₃).

The presence of four distinct signals in the downfield region is a strong indicator of the unsymmetrical furoxan ring system.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The spectrum of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide will be dominated by the strong absorption of the carbonyl groups.

Expected IR Spectrum of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide:

• Strong C=O Stretch: A prominent, sharp absorption band is expected around 1752 cm⁻¹ , which is characteristic of the ester carbonyl groups.[4] The electron-withdrawing nature of the furoxan ring can shift this band to a higher frequency compared to a simple alkyl ester.

• C-O Stretches: Absorptions corresponding to the C-O single bonds of the ester groups will be present in the 1300-1000 cm⁻¹ region.

• N-O Stretches: The N-O stretching vibrations of the furoxan ring typically appear in the 1650-1550 cm⁻¹ and 1450-1350 cm⁻¹ regions.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Puzzle

Mass spectrometry provides the molecular weight of the compound and valuable structural information through its fragmentation pattern.

Expected Mass Spectrum of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide:

• Molecular Ion Peak (M⁺): The molecular formula is C₈H₁₀N₂O₆, giving a molecular weight of 230.17 g/mol . A prominent molecular ion peak at m/z = 230 is expected in the mass spectrum.

• Fragmentation Pattern: The fragmentation of furoxan derivatives can be complex. A characteristic fragmentation pathway involves the loss of the N-oxide oxygen atom ([M-16]⁺).[5][6] Other expected fragments would arise from the loss of ethoxy groups (-OC₂H₅, m/z = 45) and further fragmentation of the heterocyclic ring.

Comparison with Plausible Isomeric Alternatives

The key to confident structural validation lies in comparing the observed spectroscopic data with that expected for plausible isomers.

Spectroscopic Feature	Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide (Furoxan)	Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate (Furazan)	Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate
¹H NMR	One set of ethyl signals (quartet and triplet)	One set of ethyl signals (quartet and triplet)	Two distinct sets of ethyl signals (two quartets and two triplets)
¹³C NMR (Ring Carbons)	Two distinct signals, significantly different chemical shifts (e.g., ~150 and ~109 ppm)	Two equivalent signals or two signals with very similar chemical shifts	Two distinct signals, with different chemical shifts compared to the furoxan
IR (C=O Stretch)	~1752 cm⁻¹	Likely at a slightly different frequency than the furoxan	Two distinct C=O stretching frequencies may be observed
MS (Molecular Ion)	m/z = 230	m/z = 214	m/z = 230
MS (Key Fragment)	[M-16]⁺ (loss of O from N-oxide)	No prominent [M-16]⁺ peak	Fragmentation pattern will differ significantly, likely involving cleavage of the 1,2,4-oxadiazole ring

Rationale for Differentiation:

• ¹H NMR: The key differentiator for the 1,2,4-oxadiazole isomer is the asymmetry of the substitution pattern, leading to magnetically non-equivalent ethyl groups.

• ¹³C NMR: The presence of the N-oxide in the furoxan derivative creates a significant electronic difference between the two ring carbons, which is absent in the more symmetrical furazan.

• IR Spectroscopy: While subtle, the electronic environment of the carbonyl groups will differ between the isomers, potentially leading to distinguishable C=O stretching frequencies.

• Mass Spectrometry: The molecular weight immediately distinguishes the furazan from the other two isomers. The characteristic loss of an oxygen atom from the N-oxide is a powerful diagnostic tool for identifying the furoxan structure.

Experimental Protocols

To ensure the generation of high-quality, reliable data, the following standardized protocols should be followed.

Protocol for ¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or CD₃CN) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved. If necessary, gently warm the sample or use a different deuterated solvent.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a proton-decoupled experiment is typically used. A larger number of scans will be required due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum and reference it to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

  • Integrate the signals in the ¹H NMR spectrum.

Protocol for Attenuated Total Reflectance (ATR) - Fourier Transform Infrared (FTIR) Spectroscopy

• Background Collection:

  • Ensure the ATR crystal is clean.

  • Collect a background spectrum of the empty ATR stage. This will be subtracted from the sample spectrum.

• Sample Application:

  • Place a small drop of the liquid sample directly onto the ATR crystal.

  • If the sample is a solid, press it firmly onto the crystal to ensure good contact.

• Data Acquisition:

  • Acquire the sample spectrum. Co-adding multiple scans will improve the signal-to-noise ratio.

• Data Analysis:

  • The resulting spectrum will be a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

  • Identify the characteristic absorption bands and compare them to known functional group frequencies.

Protocol for Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction:

  • Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or dichloromethane).

  • Introduce the sample into the mass spectrometer, typically via direct infusion or through a gas chromatograph (GC-MS).

• Ionization:

  • The sample is vaporized and then bombarded with a high-energy electron beam (typically 70 eV). This causes ionization and fragmentation of the molecule.[7]

• Mass Analysis:

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection and Spectrum Generation:

  • The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

• Data Analysis:

  • Identify the molecular ion peak to confirm the molecular weight.

  • Analyze the fragmentation pattern to gain structural information and compare it with the expected fragmentation of the target molecule and its isomers.

Conclusion

The structural validation of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide requires a meticulous and multi-faceted spectroscopic approach. By systematically analyzing the data from ¹H NMR, ¹³C NMR, IR, and mass spectrometry, and comparing these findings against those expected for plausible isomers, researchers can achieve a high degree of confidence in their synthesized product. This guide provides the foundational knowledge and practical protocols to navigate the complexities of spectroscopic analysis, ensuring the integrity and reliability of future research and development endeavors involving this promising class of molecules.

References

• Srivastava, R. M., Mendes e Silva, L. M., & Bhattacharyya, J. (1989). 13C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. Química Nova, 12(3), 219-223.
• Avellone, G., Bongiorno, D., Buscemi, S., & Vivona, N. (2007). Characterization of Isomeric 1,2,4-Oxadiazolyl- N -Methylpyridinium Salts by Electrospray Ionization Tandem Mass Spectrometry. Journal of Mass Spectrometry, 42(2), 226–233.
• Gökçe, H., Alpaslan, Y. B., & Bahçeci, Ş. (2016). C-13 NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives. Magnetic Resonance in Chemistry, 54(11), 861-866.
• Reva, I., Lapinski, L., & Fausto, R. (2021). Molecular Structure, Matrix-Isolation IR Spectrum and UV-Induced Transformations of 2-Amino-5-(4-Methoxyphenyl)-1,3,4-Oxadiazole. Molecules, 26(16), 4983.

• LibreTexts. (2022, July 3). 3.1: Electron Ionization. Chemistry LibreTexts. [Link]

• Mettler-Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. [Link]

• Arote, R. B., & Masand, V. H. (2020). Synthesis, spectral characterization, and biological studies of 3,5-disubstituted-1,3,4-oxadiazole-2(3H)-thione derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 7(3), 855-866.
• Reis, R. A., et al. (2021). Synthesis, spectroscopic characterization and DNA/HSA binding studies of (phenyl/naphthyl)ethenyl-substituted 1,3,4-oxadiazolyl-1,2,4-oxadiazoles. New Journal of Chemistry, 45(15), 6823-6836.

• Oregon State University. (n.d.). 1H NMR Chemical Shift. [Link]

• Gasco, A. M., et al. (2004). Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives: use of deuterated analogues in fragmentation pattern studies. Journal of the Brazilian Chemical Society, 15(2), 231-237.

• Gasco, A. M., et al. (2004). Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives. Use of deuterated analogues in fragmentation pattern studies. ResearchGate. [Link]

• Hlatshwayo, S. M., & Nyokong, T. (2018). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples.
• Zhang, M. X., DeHope, A. J., & Pagoria, P. F. (2019). Environmentally Benign and Scalable Preparation of Diethyl Furoxan-3,4-dicarboxylate Using Silver Carbonate as a Nitrile Oxide Generator. Organic Process Research & Development, 23(5), 954-958.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Parikh, P. H., Timaniya, J. B., Patel, M. J., & Patel, K. P. (2020). Design, synthesis, and characterization of novel substituted 1,2,4-oxadiazole and their biological broadcast. Medicinal Chemistry Research, 29(3), 538-548.

• ResearchGate. (n.d.). 1H NMR spectrum of compound 4. [Link]

• Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. [Link]

• JournalsPub. (2024). Heterocyclic Oxadiazole Derivatives Through Various Spectroscopic Techniques as UV, IR. [Link]

• Wang, Y., et al. (2021). Dense and Durable Energetics: Pyrazine-Coupled Oxadiazole Frameworks. Organic Letters, 23(1), 185-189.
• Zhang, C., et al. (2021). Synthesis and Characterization of 3,4-Bis[3(2-azidoethoxy)furazan-4-yl]furoxan (DAeTF)

• The Royal Society of Chemistry. (2014). 1H and 13C NMR Data for triazole 1. [Link]

• LCGC International. (2019, April 1). The Essential Guide to Electron Ionization in GC–MS. [Link]

• Arote, R. B., & Masand, V. H. (2021). Synthesis, spectral characterization, and biological studies of 3,5-disubstituted-1,3,4-oxadiazole-2(3H)-thione derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(3), 855-866.
• Sheremetev, A. B. (2016). Recent advances in the synthesis and functionalization of 1,2,5-oxadiazole 2-oxides. Russian Chemical Reviews, 85(1), 1-28.
• Wyrzykowski, D., et al. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Molecules, 27(22), 7800.

• Emory University. (n.d.). Mass Spectrometry Ionization Methods. [Link]

• ResearchGate. (n.d.). Evaluation of 1H NMR Spectroscopy for Determining the Yield of Fatty Acid Ethyl Esters Obtained by Transesterification. [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. [Link]

• RJPT. (2025, June 12). Synthesis and Characterization of 5-substituted-1,3,4-oxadiazole-2-thione (4). [Link]

• University of Thi-Qar Journal of Science. (2023, December 24). 2(2-hydroxybenzylidene) hydrazinyl. [Link]

• HSC Chemistry. (2024, November 23). Understanding Mass Spectrometry for Organic Compound Analysis. [Link]

• LibreTexts. (2022, September 5). 4.2: IR Spectroscopy. [Link]

• ResearchGate. (n.d.). Synthesis of Diethyl 3,4-Dicyano-5-hydroxy- 2-oxo-7-phenyl-1,2,4a,7-tetrahydroquinoline-6,8-dicarboxylate and Its Reaction with Piperidine. [Link]

• MDPI. (2019). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

• Srivastava, R. M., & da Silva, L. M. M. (2003). Mass spectrometric analysis of 1,2,4-Oxadiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. Journal of the Brazilian Chemical Society, 14(3), 471-480.

• National Institutes of Health. (n.d.). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. [Link]

• LibreTexts. (2024, March 20). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Grimme, S., & Hansen, A. (2016). How to Compute Electron Ionization Mass Spectra from First Principles. The Journal of Physical Chemistry A, 120(20), 3519-3531.
• Breitmaier, E., & Voelter, W. (2000). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.
• Gökçe, H., Alpaslan, Y. B., & Bahçeci, Ş. (2016). C-13 NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives. Magnetic Resonance in Chemistry, 54(11), 861-866.

• Wyrzykowski, D., et al. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. National Institutes of Health. [Link]

• Beilstein Journals. (n.d.). Cholyl 1,3,4-oxadiazole hybrid compounds: design, synthesis and antimicrobial assessment. [Link]

• National Institutes of Health. (2021, January 7). Synthesis and Screening of New[8][9]Oxadiazole,[8]Triazole, and[8]Triazolo[4,3-b][8]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). [Link]

Sources

• 1. SOP for Calibration of FT-IR Spectrometer | Pharmaguideline [pharmaguideline.com]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups - PMC [pmc.ncbi.nlm.nih.gov]

comparing the reactivity of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide with similar compounds

An In-Depth Comparative Guide to the Reactivity of Diethyl 1,2,5-Oxadiazole-3,4-dicarboxylate 2-oxide

Introduction: The Unique Chemistry of Furoxans

Furoxans, or 1,2,5-oxadiazole N-oxides, represent a fascinating yet relatively underexplored class of heterocyclic compounds.[1] Their chemistry is distinct from other heterocycles due to a combination of factors, including the labile nature of the N-oxide bond and the overall electronic structure of the ring.[1] This guide focuses on Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, a specific furoxan derivative, and compares its reactivity to structurally similar compounds. This molecule is characterized by a central furoxan ring substituted with two electron-withdrawing diethyl carboxylate groups, which significantly influence its chemical behavior.

A key feature of many furoxan derivatives is their ability to act as nitric oxide (NO) donors, a property of significant interest in medicinal chemistry and drug development.[1][2] However, not all furoxans release NO under physiological conditions; the specific substitution pattern on the ring is a critical determinant.[1] The chemistry of furoxans is challenging due to their sensitivity under various reaction conditions, which has historically limited the development of synthetic methodologies.[1]

Reactivity Profile of Diethyl 1,2,5-Oxadiazole-3,4-dicarboxylate 2-oxide

Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is a heterocyclic compound featuring an oxadiazole ring with two carboxylate groups.[3] Its molecular formula is C₈H₁₀N₂O₆, and it has a molecular weight of approximately 230.17 g/mol .[3]

Thermal Stability

Differential scanning calorimetry (DSC) analysis has shown that this compound is remarkably stable at temperatures below 200°C.[3] It undergoes exothermic decomposition at 265°C, indicating a significant release of energy upon thermal breakdown.[3] Further chemical reactivity tests reveal excellent stability under controlled heating, releasing only 0.01 cc/g of gases when heated at 120°C for 22 hours.[3]

Solubility

The compound exhibits excellent solubility in polar organic solvents. It is highly soluble in tetrahydrofuran (THF), which is often the preferred solvent for synthetic transformations.[3] Good solubility is also observed in dichloromethane, making it suitable for purification by column chromatography and extraction.[3] Additionally, chloroform and acetonitrile are suitable solvents for analytical procedures like NMR spectroscopy.[3]

Influence of Substituents on Reactivity

The reactivity of the furoxan ring is highly sensitive to the nature of its substituents.[4] In Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, the two diethyl carboxylate groups are strongly electron-withdrawing. This electronic effect is expected to decrease the electron density of the furoxan ring, making the ring carbon atoms more electrophilic and thus more susceptible to nucleophilic attack. This is a key feature that distinguishes its reactivity from furoxans bearing electron-donating groups.

Comparative Reactivity Analysis

The reactivity of Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is best understood when compared with its structural relatives.

Furoxans vs. Furazans (1,2,5-Oxadiazoles)

Furazans are the deoxygenated analogues of furoxans.[5] The primary structural difference is the absence of the N-oxide group. This single change has profound implications for their chemical properties.

• Stability: Furazans are generally more stable than furoxans due to the absence of the labile N-O bond.[6]

• Nitric Oxide Donation: Furazans do not possess the N-oxide moiety required for the thiol-dependent release of nitric oxide, a hallmark of many bioactive furoxans.[1][4]

• Synthesis: Furoxans cannot be synthesized by direct oxidation of the corresponding furazan.[1] Conversely, furazans can often be prepared by the deoxygenation of furoxans.[5]

The N-oxide group in furoxans introduces an additional reactive site and alters the electronic distribution of the entire ring system, making them generally more reactive than their furazan counterparts.

Figure 1: Relationship between Furoxan and its corresponding Furazan.

Comparison with Other Oxadiazole Isomers

Oxadiazoles are five-membered rings containing one oxygen and two nitrogen atoms. Besides the 1,2,5-isomer (furazan), other common isomers include 1,2,4-oxadiazole and 1,3,4-oxadiazole, each with distinct reactivity.

• 1,2,4-Oxadiazoles: These compounds exhibit multifunctional reactivity. The N(4) nitrogen atom is nucleophilic, while the carbon atoms at positions 3 and 5 are electrophilic. The O-N bond is susceptible to reductive cleavage, leading to ring-opening reactions.

• 1,3,4-Oxadiazoles: This isomer is the most widely studied due to its high thermal and chemical stability.[7] Derivatives of 1,3,4-oxadiazole are prominent in medicinal chemistry, exhibiting a broad spectrum of biological activities.[8] Their stability and synthetic accessibility contrast sharply with the more delicate nature of furoxans.

The unique arrangement of heteroatoms in the furoxan ring, particularly the N-oxide moiety, confers a reactivity pattern not observed in the more stable 1,2,4- and 1,3,4-isomers.

Figure 2: Comparative stability and reactivity of Oxadiazole isomers.

Benzofuroxans: The Effect of Ring Fusion

Benzofuroxans are formed by the fusion of a furoxan ring with a benzene ring. This fusion significantly alters the electronic properties and reactivity.

• Aromaticity and Reactivity: The fusion of the furoxan ring reduces the aromaticity of the benzene ring.[9] This, combined with the strong electron-withdrawing nature of the furoxan moiety, renders the carbocyclic ring highly electrophilic and susceptible to nucleophilic aromatic substitution.[9] For example, 4,6-dichloro-5-nitrobenzofuroxan shows high reactivity with amines, comparable to highly activated systems like 2,4-dinitrochlorobenzene.[9]

In contrast, Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide lacks this fused aromatic system, and its reactivity is primarily governed by the electronic effects of the carboxylate substituents on the heterocyclic ring itself.

Quantitative Data Summary

Property	Value	Reference
IUPAC Name	diethyl 2-oxido-1,2,5-oxadiazol-2-ium-3,4-dicarboxylate	[3]
Molecular Formula	C₈H₁₀N₂O₆	[3]
Molecular Weight	230.17 g/mol	[3]
Density	1.45 g/cm³	[3]
Boiling Point	309.2°C at 760 mmHg	[3]
Thermal Stability	Stable below 200°C	[3]
Decomposition Temp.	265°C (exothermic)	[3]

Experimental Protocols

General Synthesis of Furoxans

The synthesis of furoxans is often challenging due to the labile nature of the ring system.[1] Synthetic methods are less developed compared to other aromatic heterocycles.[1] Furoxans cannot be obtained by direct oxidation of the parent furazans, necessitating independent synthetic routes.[1] A general approach involves the cyclization of precursors, such as the dehydration of α-dioximes.

Protocol: Synthesis of a 3,4-Disubstituted Furoxan from an Alkene

This protocol is a generalized representation of a common synthetic route.

Figure 3: General workflow for the synthesis of a Furoxan from an alkene.

• Reaction Setup: Dissolve the starting alkene in a suitable solvent mixture, such as acetic acid and dimethylformamide.

• Addition of Nitrating Agent: Add an excess of sodium nitrite (NaNO₂) to the solution.

• Reaction Conditions: Gradually heat the reaction mixture. The temperature and reaction time will vary depending on the specific substrate. Furoxans are sensitive to high temperatures, so careful monitoring is crucial.[10]

• Workup and Purification: After the reaction is complete, cool the mixture and pour it into ice water. The crude product can be extracted with an organic solvent (e.g., dichloromethane).

• Purification: Purify the crude product using column chromatography on silica gel.

Note: This is a generalized procedure. Specific conditions must be optimized for each substrate.

Protocol: Thiol-Mediated Nitric Oxide Release from a Furoxan

A key reaction of certain furoxans is the release of nitric oxide in the presence of thiols, such as L-cysteine or glutathione.[1][11]

• Solution Preparation: Prepare a solution of the furoxan compound in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Initiation of Reaction: Add an excess of a thiol-containing compound (e.g., L-cysteine).

• Incubation: Incubate the reaction mixture at 37°C to simulate physiological conditions.

• NO Detection: The release of nitric oxide can be quantified using various methods, such as the Griess assay, which detects nitrite (a stable oxidation product of NO).

This reaction is fundamental to the potential therapeutic applications of furoxans as NO-donating drugs.[12]

Conclusion

Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide is a highly functionalized furoxan whose reactivity is dominated by the presence of two strong electron-withdrawing carboxylate groups and the intrinsic properties of the N-oxide moiety. Its electrophilic nature distinguishes it from furoxans with electron-donating substituents. When compared to its deoxygenated furazan analogue, it is less stable and possesses a latent reactivity associated with the N-O bond. Furthermore, its chemistry is markedly different from the more stable and less reactive 1,3,4-oxadiazole isomers. Understanding these comparative reactivity profiles is essential for researchers and scientists aiming to utilize this and similar compounds in synthesis, materials science, and drug development.

References

• Yousef, M. A., & Matsubara, R. (2023). Recent progress in synthesis and application of furoxan. RSC Advances, 13(8), 5228-5248. [Link]

• Zhang, Q., et al. (2023). Enhanced Energetic Performance via the Combination of Furoxan and Oxa-bicyclic Structures. Molecules, 28(10), 4143. [Link]

• Velázquez, C. A., et al. (2012). Furoxans (1,2,5 Oxadiazole-N-Oxides) as Novel NO Mimetic Neuroprotective and Procognitive Agents. ACS Medicinal Chemistry Letters, 3(11), 945-950. [Link]

• Pace, A., & Pierro, P. (2009). Recent Advances On 1,2,4-Oxadiazoles: From Synthesis To Reactivity And Pharmaceutical Applications. European Journal of Organic Chemistry, 2009(3), 375-387. [Link]

• Khan, I., et al. (2005). Synthesis of some new 2, 5-disubstituted 1,3,4-oxadiazole derivatives and their biological activity. Indian Journal of Chemistry, 44B, 899-904. [Link]

• Siek, E., et al. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Molecules, 27(22), 7806. [Link]

• Asif, M. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Chemistry & Biology Interface, 12(1), 1-22. [Link]

• Spinelli, D., et al. (2021). 4,6-Dichloro-5-Nitrobenzofuroxan: Different Polymorphisms and DFT Investigation of Its Reactivity with Nucleophiles. International Journal of Molecular Sciences, 22(24), 13460. [Link]

• Thatcher, G. R. J., et al. (2012). Furoxans (1,2,5-Oxadiazole-N-Oxides) as Novel NO Mimetic Neuroprotective and Procognitive Agents. Journal of Medicinal Chemistry, 55(22), 945-950. [Link]

• Velazquez, C., Rao, P. N., & Knaus, E. E. (2005). Synthesis and biological evaluation of 3,4-diphenyl-1,2,5-oxadiazole-2-oxides and 3,4-diphenyl-1,2,5-oxadiazoles as potential hybrid COX-2 inhibitor/nitric oxide donor agents. Bioorganic & Medicinal Chemistry, 13(15), 4750-4759. [Link]

• PubChem. Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide. [Link]

• Wang, R., et al. (2022). Furazan and Furoxan—A Promising Building Block for Energetic Materials. Applied Sciences, 12(15), 7847. [Link]

• Showman, A. F., et al. (2020). Furoxans (Oxadiazole-4N-oxides) with Attenuated Reactivity are Neuroprotective, Cross the Blood Brain Barrier, and Improve Passive Avoidance Memory. ACS Chemical Neuroscience, 11(15), 2373-2386. [Link]

Sources

• 1. Recent progress in synthesis and application of furoxan - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00189J [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buy Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | 18417-40-8 [smolecule.com]
• 4. Furoxans (1, 2, 5 Oxadiazole-N-Oxides) as Novel NO Mimetic Neuroprotective and Procognitive Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Applications of 1,2,5-Oxadiazole_Chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jchemrev.com [jchemrev.com]
• 9. 4,6-Dichloro-5-Nitrobenzofuroxan: Different Polymorphisms and DFT Investigation of Its Reactivity with Nucleophiles [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis and biological evaluation of 3,4-diphenyl-1,2,5-oxadiazole-2-oxides and 3,4-diphenyl-1,2,5-oxadiazoles as potential hybrid COX-2 inhibitor/nitric oxide donor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Furoxans (Oxadiazole-4N-oxides) with Attenuated Reactivity are Neuroprotective, Cross the Blood Brain Barrier, and Improve Passive Avoidance Memory - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Cross-Referencing NMR Data for Oxadiazole Scaffolds

For researchers and drug development professionals, the unambiguous structural confirmation of novel synthesized compounds is a cornerstone of scientific rigor. Among the diverse heterocyclic scaffolds employed in medicinal chemistry, oxadiazoles represent a critical class of compounds, frequently utilized as bioisosteres for amides and esters. Their varied isomers (1,2,3-, 1,2,4-, 1,2,5-, and 1,3,4-oxadiazoles) offer distinct electronic and steric properties, profoundly influencing a molecule's pharmacological profile. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the primary tool for the structural elucidation of these heterocycles. This guide provides an in-depth, experience-driven approach to acquiring high-quality NMR data for oxadiazole-containing molecules and systematically cross-referencing it with published spectra to ensure unequivocal structural validation.

The Imperative of Isomer Differentiation: Why NMR is Key

The subtle differences between oxadiazole isomers can lead to significant variations in biological activity and physicochemical properties. For instance, 1,3,4-oxadiazoles, compared to their 1,2,4-isomers, often exhibit lower lipophilicity and improved metabolic stability. Therefore, confident assignment of the correct isomeric form is not merely an academic exercise but a critical step in the drug discovery pipeline. ¹H and ¹³C NMR spectroscopy provides a detailed fingerprint of the molecular structure, with the chemical shifts and coupling constants of the ring protons and carbons being exquisitely sensitive to the electronic environment dictated by the specific arrangement of nitrogen and oxygen atoms.

A Comparative Overview of Oxadiazole NMR Signatures

The chemical shifts of the protons and carbons in the oxadiazole ring are highly diagnostic. The following table summarizes the characteristic ¹H and ¹³C NMR chemical shift ranges for the four parent oxadiazole isomers. It is important to note that these values can be significantly influenced by the nature and position of substituents.

Oxadiazole Isomer	Position	Typical ¹H Chemical Shift (ppm)	Typical ¹³C Chemical Shift (ppm)
1,2,3-Oxadiazole	C4	~ 8.0 - 9.0	~ 140 - 150
C5	~ 8.0 - 9.0	~ 130 - 140
1,2,4-Oxadiazole	C3	-	~ 155 - 165
C5	~ 8.7	~ 165 - 175
1,2,5-Oxadiazole	C3/C4	~ 8.5 - 9.5	~ 140 - 150
1,3,4-Oxadiazole	C2/C5	~ 9.0 - 9.5	~ 150 - 160

Note: Data for parent rings are compiled from various sources and predictive models. Substituted derivatives will show significant deviations. For substituted 1,3,4-oxadiazoles, the chemical shift difference between C2 and C5 is often a narrow range of approximately 5-6 ppm, a characteristic feature for this substitution pattern.[1] In 3-phenyl-1,2,4-oxadiazole, the proton at the C5 position (H-5) appears as a singlet at approximately 8.70 ppm.[2]

Acquiring High-Fidelity NMR Spectra: An Experimental Protocol

The quality of the experimental data is paramount for accurate structural assignment and successful cross-referencing. The following protocol outlines the key steps and considerations for obtaining high-quality ¹H and ¹³C NMR spectra of an oxadiazole derivative.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: The Foundation of a Good Spectrum

  • Analyte Purity: Begin with a sample of the highest possible purity. Residual solvents or synthetic byproducts can complicate spectral interpretation.

  • Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for many organic molecules. For more polar compounds, dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD) can be used. Be aware that the choice of solvent can slightly alter chemical shifts.

  • Concentration: For a standard ¹H NMR spectrum, a concentration of 5-10 mg of the compound in 0.6-0.7 mL of solvent is typically sufficient. For ¹³C NMR, which is inherently less sensitive, a higher concentration of 20-50 mg is recommended.

  • Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), to provide a reference point (0 ppm) for the chemical shift scale.

  • Filtration: If any particulate matter is visible, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, dry NMR tube. Solid impurities can degrade the spectral resolution.

• Instrument Setup and Parameter Optimization: The Scientist's Touch

  • Field Homogeneity (Shimming): This is a critical step to ensure sharp, symmetrical peaks. The instrument's software will have an automated shimming routine, but manual fine-tuning by an experienced user can often yield superior results. The goal is to minimize the magnetic field inhomogeneities across the sample volume.

  • ¹H NMR Acquisition Parameters:

    • Pulse Width: Calibrate the 90° pulse width for the specific probe and sample to ensure optimal signal excitation.

    • Acquisition Time (at): A longer acquisition time (e.g., 2-4 seconds) will result in better digital resolution, allowing for more accurate determination of coupling constants.

    • Relaxation Delay (d1): A sufficient relaxation delay (e.g., 1-5 seconds) is crucial for quantitative measurements, ensuring that all protons have fully relaxed back to their equilibrium state before the next pulse.

    • Number of Scans (ns): For most samples of adequate concentration, 8 to 16 scans are usually sufficient to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition Parameters:

    • Proton Decoupling: Use broadband proton decoupling to collapse carbon-proton couplings, resulting in a single sharp peak for each unique carbon atom and improving the signal-to-noise ratio.

    • Acquisition Time and Relaxation Delay: Similar to ¹H NMR, appropriate acquisition times and relaxation delays are important. Quaternary carbons often have longer relaxation times and may require a longer d1 to be accurately observed.

    • Number of Scans: Due to the low natural abundance of ¹³C, a significantly larger number of scans (e.g., hundreds to thousands) is typically required compared to ¹H NMR to obtain a spectrum with a good signal-to-noise ratio.

• Data Processing: From FID to Spectrum

  • Fourier Transformation: The raw data, known as the Free Induction Decay (FID), is converted into a frequency-domain spectrum through a mathematical process called Fourier transformation.

  • Phasing: The spectrum must be manually or automatically phased to ensure that all peaks are in the pure absorption mode (positive and symmetrical).

  • Baseline Correction: Correct any distortions in the baseline of the spectrum to ensure accurate integration of the peaks.

  • Referencing: Calibrate the chemical shift axis by setting the peak of the internal standard (TMS) to 0 ppm.

Caption: Figure 1: A stepwise workflow for acquiring high-quality NMR data of oxadiazole derivatives.

The Logic of Spectral Cross-Referencing: A Self-Validating System

Once a high-quality experimental spectrum is obtained, the next crucial step is to compare it with published data. This process serves as a powerful validation of your proposed structure.

Workflow for Cross-Referencing NMR Data

• Database Selection: Utilize reputable online spectral databases. The most prominent include:

  • Spectral Database for Organic Compounds (SDBS): A comprehensive and well-curated database of ¹H and ¹³C NMR, MS, IR, and Raman spectra.

  • PubChem: A vast public repository of chemical information, including experimental and predicted NMR data.

  • ChemSpider: A rich source of chemical structures and associated properties, often linking to various spectral data sources.

• Search Strategy:

  • By Structure or Name: The most direct approach is to search for the specific oxadiazole derivative by its chemical name, CAS number, or by drawing the structure.

  • By Substructure: If the exact compound is not available, a substructure search for the oxadiazole core with similar substitution patterns can provide valuable comparative data.

  • By Chemical Formula or Molecular Weight: This can be a broader search but may help identify potential isomers.

• Comparative Analysis: A Case Study Approach

Let's consider a hypothetical example of synthesizing 2,5-diphenyl-1,3,4-oxadiazole. After acquiring the experimental ¹H and ¹³C NMR spectra, you would proceed to a database like SDBS to find the published spectrum for this compound.

• ¹H NMR Comparison:

  • Chemical Shifts: Compare the chemical shifts of the aromatic protons in your experimental spectrum with the database entry. For 2,5-diphenyl-1,3,4-oxadiazole, you would expect to see signals in the aromatic region (typically 7.0-8.5 ppm).

  • Multiplicity: The splitting patterns (e.g., doublet, triplet, multiplet) should match. The protons on the phenyl rings will likely appear as complex multiplets.

  • Integration: The relative integration of the signals should correspond to the number of protons in each environment.

• ¹³C NMR Comparison:

  • Chemical Shifts: Compare the chemical shifts of each carbon atom. Pay close attention to the characteristic downfield shifts of the oxadiazole ring carbons (C2 and C5), which are expected to be in the 150-165 ppm range. The phenyl carbons will appear in the typical aromatic region of 120-140 ppm, with the ipso-carbons (the carbons attached to the oxadiazole ring) appearing at a slightly different shift.

  • Number of Signals: The number of unique carbon signals in your spectrum should match the number expected for the molecule's symmetry. For the symmetrical 2,5-diphenyl-1,3,4-oxadiazole, you would expect to see one signal for the two equivalent oxadiazole carbons and a reduced number of signals for the phenyl rings due to symmetry.

• Documentation and Interpretation:

  • Side-by-Side Comparison: If possible, overlay your experimental spectrum with the database spectrum for a direct visual comparison.

  • Tabulate Data: Create a table comparing the experimental and published chemical shifts for both ¹H and ¹³C nuclei.

  • Justify Discrepancies: Minor differences in chemical shifts (<0.1 ppm) are common and can be attributed to variations in solvent, concentration, and temperature. Larger discrepancies may indicate a structural difference or the presence of an impurity and warrant further investigation.

Caption: Figure 2: A systematic process for validating an experimental NMR spectrum against published data.

Conclusion: A Commitment to Scientific Integrity

The structural verification of synthesized compounds is a non-negotiable aspect of high-impact research in drug discovery and development. For oxadiazole-containing molecules, where isomeric identity is paramount, a meticulous approach to NMR data acquisition and cross-referencing is essential. By following the detailed experimental protocols and the logical workflow for spectral comparison outlined in this guide, researchers can confidently and rigorously validate their molecular structures. This commitment to scientific integrity not only strengthens the foundation of individual research projects but also contributes to the collective reliability and advancement of the chemical sciences.

References

• ¹H and ¹³C NMR characterization of 1,3,4-oxadiazole derivatives. ResearchGate. [Link]

• ¹³C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. SciSpace. [Link]

• Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. National Center for Biotechnology Information. [Link]

• Spectral Database for Organic Compounds (SDBS). AIST. [Link]

• PubChem. National Center for Biotechnology Information. [Link]

• NMR Sample Preparation. University College London. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]

A Senior Application Scientist's Guide to Validating Antimicrobial Efficacy

For researchers, scientists, and drug development professionals, the rigorous validation of a novel antimicrobial agent's efficacy is a cornerstone of preclinical development. This guide provides an in-depth comparison of essential methodologies for assessing antimicrobial activity against standardized microbial strains. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, ensuring that every step is part of a self-validating system. Our approach is grounded in the authoritative standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), providing a framework for generating robust and reproducible data.

The Foundation of Trustworthy Data: Standardized Microbial Strains

The selection of appropriate microbial strains is a critical first step in any antimicrobial efficacy study. Standardization is key to ensuring that results are comparable and reproducible across different laboratories and studies. The American Type Culture Collection (ATCC) and the National Collection of Type Cultures (NCTC) are primary sources for well-characterized and authenticated microbial strains.[1][2]

Why these strains? Using reference strains from these collections provides a consistent genetic background, minimizing variability that could arise from using clinical isolates with unknown resistance profiles.[1] For quality control and comparative analysis, specific strains are recommended by regulatory bodies like the CLSI and EUCAST.[3][4][5][6]

Commonly Utilized Standard Strains for Antimicrobial Susceptibility Testing:

Gram Reaction	Species	Strain Designation(s)	Relevance
Gram-positive	Staphylococcus aureus	ATCC® 29213™, ATCC® 25923™	A common cause of skin and soft tissue infections, as well as more serious invasive diseases.
Gram-positive	Enterococcus faecalis	ATCC® 29212™	A frequent cause of hospital-acquired infections, known for its intrinsic and acquired resistance.
Gram-positive	Streptococcus pneumoniae	ATCC® 49619™	A leading cause of pneumonia, meningitis, and sepsis.
Gram-negative	Escherichia coli	ATCC® 25922™, ATCC® 35218™	A versatile pathogen responsible for a wide range of infections, including urinary tract infections and sepsis.
Gram-negative	Pseudomonas aeruginosa	ATCC® 27853™	An opportunistic pathogen notorious for its resistance to multiple antibiotics and a common cause of hospital-acquired infections.
Gram-negative	Klebsiella pneumoniae	ATCC® 700603™	A significant cause of healthcare-associated infections, often exhibiting multidrug resistance.

Core Methodologies for Efficacy Validation: A Comparative Analysis

Several in vitro assays are routinely employed to characterize the activity of a new antimicrobial agent. The choice of method depends on the specific information required, such as the minimum concentration needed to inhibit growth versus the concentration required to kill the organism.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is the gold standard for determining the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[7][8][9] It is a fundamental measure of an agent's potency.

Principle: A standardized suspension of the test microorganism is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium.[7] After incubation, the lowest concentration of the agent that shows no visible growth (turbidity) is recorded as the MIC.[7][10]

Why it's critical: The MIC provides a quantitative measure of the antimicrobial's inhibitory activity, which is essential for dose determination and for monitoring the development of resistance.[9][11]

Minimum Bactericidal Concentration (MBC) Assay

While the MIC indicates the concentration that inhibits growth, the MBC determines the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[12][13]

Principle: Following the determination of the MIC, aliquots from the wells showing no visible growth are subcultured onto an agar medium that does not contain the antimicrobial agent.[10][14] After incubation, the lowest concentration that results in a ≥99.9% reduction in colony-forming units (CFU/mL) compared to the initial inoculum is the MBC.[12]

Why it's critical: The MBC helps to differentiate between bacteriostatic agents (which inhibit growth) and bactericidal agents (which kill bacteria). This distinction is crucial for treating serious infections, particularly in immunocompromised patients.

Time-Kill Kinetics Assay

The time-kill assay provides a dynamic picture of antimicrobial activity over time.[15][16] It evaluates the rate at which a specific concentration of an antimicrobial agent kills a microbial population.[17][18]

Principle: A standardized bacterial suspension is exposed to various concentrations of the antimicrobial agent.[15][19] At specific time intervals (e.g., 0, 2, 4, 8, 24 hours), aliquots are removed, serially diluted, and plated to determine the number of viable organisms (CFU/mL).[17][18] The results are plotted as log10 CFU/mL versus time.[17]

Why it's critical: This assay reveals whether the killing effect is concentration-dependent or time-dependent, providing valuable information for optimizing dosing schedules to maximize efficacy.[15] A bactericidal effect is typically defined as a ≥3-log10 reduction (99.9% kill) in CFU/mL from the initial inoculum.[16][18]

Comparative Data Summary

To illustrate the application of these methods, consider the following hypothetical data for a novel antimicrobial agent, "Compound X," compared to a standard antibiotic, Vancomycin, against Staphylococcus aureus ATCC® 29213™.

Assay	Compound X	Vancomycin (Reference)	Interpretation
MIC (µg/mL)	2	1	Compound X is effective at inhibiting the growth of S. aureus, with a potency comparable to Vancomycin.
MBC (µg/mL)	4	4	Both Compound X and Vancomycin exhibit bactericidal activity at a concentration four times their respective MICs.
Time-Kill (at 4x MIC)	≥3-log10 reduction at 8 hours	≥3-log10 reduction at 12 hours	Compound X demonstrates a faster rate of bactericidal activity compared to Vancomycin at an equivalent multiple of their MICs.

Experimental Protocols: A Step-by-Step Guide

Adherence to standardized protocols is paramount for generating reliable and reproducible data. The following are detailed methodologies for the core assays, grounded in CLSI and EUCAST guidelines.[20][21][22][23][24][25]

Workflow for Antimicrobial Susceptibility Testing

Caption: General workflow for antimicrobial susceptibility testing.

Detailed Protocol: Broth Microdilution MIC Assay[26][27]

1. Inoculum Preparation:

• Aseptically select 3-5 well-isolated colonies of the test organism from an 18-24 hour agar plate.
• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.
• Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

2. Preparation of Antimicrobial Dilutions:

• Prepare a stock solution of the antimicrobial agent at a known concentration.
• Perform serial two-fold dilutions of the antimicrobial agent in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

3. Inoculation and Incubation:

• Inoculate each well of the microtiter plate with the standardized bacterial suspension.
• Include a growth control well (no antimicrobial) and a sterility control well (no bacteria).
• Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• Following incubation, visually inspect the wells for turbidity.
• The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.[10]

Detailed Protocol: MBC Assay

1. Subculturing from MIC Plate:

• Following the determination of the MIC, select the wells showing no visible growth.
• Aseptically transfer a defined volume (e.g., 10 µL) from each of these clear wells to a fresh agar plate (e.g., Tryptic Soy Agar).

2. Incubation:

• Incubate the agar plates at 35°C ± 2°C for 18-24 hours.

3. Interpretation of Results:

• Count the number of colonies on each plate.
• The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of viable bacteria compared to the initial inoculum.

Detailed Protocol: Time-Kill Kinetics Assay

1. Preparation:

• Prepare a standardized inoculum of the test organism as described for the MIC assay.
• Prepare flasks containing CAMHB with the desired concentrations of the antimicrobial agent (e.g., 1x, 2x, 4x, and 8x MIC). Include a growth control flask without the antimicrobial.

2. Inoculation and Sampling:

• Inoculate each flask with the standardized bacterial suspension to achieve a starting concentration of approximately 5 x 10⁵ CFU/mL.
• Incubate the flasks at 35°C ± 2°C with constant agitation.
• At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, and 24 hours), aseptically remove an aliquot from each flask.

3. Viable Cell Counting:

• Perform serial ten-fold dilutions of each aliquot in sterile saline or PBS.
• Plate a defined volume of the appropriate dilutions onto agar plates.
• Incubate the plates at 35°C ± 2°C for 18-24 hours and then count the colonies to determine the CFU/mL at each time point.

4. Data Analysis:

• Plot the mean log10 CFU/mL against time for each concentration of the antimicrobial agent.

Interpreting the Data: Beyond the Numbers

The interpretation of antimicrobial efficacy data requires a nuanced understanding of the underlying principles and the clinical context.

MIC Interpretation

The numerical MIC value is compared to clinical breakpoints established by organizations like CLSI and EUCAST.[8][26][27] These breakpoints categorize an organism as:

• Susceptible (S): The infection is likely to respond to a standard dosage of the antimicrobial agent.[11][26]

• Intermediate (I): The antimicrobial may be effective in body sites where the drug is concentrated or when a higher dosage can be used.[26]

• Resistant (R): The organism is not inhibited by the usually achievable concentrations of the agent, and clinical efficacy has not been reliable in treatment studies.[11][26]

It is crucial to understand that the MIC of one drug cannot be directly compared to the MIC of another drug to determine which is "better".[8][26] The interpretation is solely based on the relationship between the MIC and the established breakpoints for that specific drug-organism combination.[27]

Relationship between MIC, MBC, and Time-Kill

Caption: Interrelationship of key antimicrobial efficacy parameters.

A comprehensive assessment of antimicrobial efficacy integrates the findings from these core assays. A low MIC indicates high potency, while a low MBC/MIC ratio (typically ≤4) suggests bactericidal activity. The time-kill assay further elucidates the dynamics of this activity, providing crucial information for predicting in vivo success.

Conclusion

The validation of antimicrobial efficacy is a multifaceted process that demands rigorous adherence to standardized methodologies and a deep understanding of the principles behind each assay. By employing a systematic approach that incorporates MIC, MBC, and time-kill kinetic studies, researchers can generate a robust data package that provides a comprehensive profile of a novel antimicrobial agent's activity. This, in turn, forms the solid foundation required for advancing promising candidates through the drug development pipeline.

References

• Acta Scientific. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. [Link]

• bioMerieux. (2025). ANTIMICROBIAL SUSCEPTIBILITY TESTING. [Link]

• BMG Labtech. (2024). The minimum bactericidal concentration of antibiotics. [Link]

• CHAIN. (2016). ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER) Version 1.01. [Link]

• CLSI. M100: Performance Standards for Antimicrobial Susceptibility Testing. [Link]

• CLSI. Antimicrobial Susceptibility Testing | Area of Focus. [Link]

• Culture Collections. NCTC Antimicrobial Resistance Reference Strains and Antimicrobial Susceptibility Testing Control Strains. [Link]

• Culture Collections. Antimicrobial Resistant Strains. [Link]

• Dick White Referrals. Interpretation of MICs in Antibiotic Susceptibility Testing. [Link]

• Dr.Oracle. (2025). How do you interpret antibiotic susceptibility test results?[Link]

• Emery Pharma. Time-Kill Kinetics Assay. [Link]

• EUCAST. EUCAST: EUCAST - Home. [Link]

• EUCAST. Clinical Breakpoint Tables. [Link]

• EUCAST. (2020). Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. [Link]

• EUCAST. EUCAST -standardising antimicrobial susceptibility testing in Europe. [Link]

• Idexx. Microbiology guide to interpreting antimicrobial susceptibility testing (AST). [Link]

• Idexx. Microbiology guide to interpreting minimum inhibitory concentration (MIC). [Link]

• Lumen Learning. Testing the Effectiveness of Antimicrobials | Microbiology. [Link]

• MDPI. (2021). How Do We Determine the Efficacy of an Antibacterial Surface? A Review of Standardised Antibacterial Material Testing Methods. [Link]

• Microbe Online. (2021). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). [Link]

• Microchem Laboratory. Antimicrobial Efficacy Screening. [Link]

• Microchem Laboratory. Variability in Antimicrobial Testing. [Link]

• Microchem Laboratory. Minimum Bactericidal Concentration (MBC) Test. [Link]

• Microbiologics. Antimicrobial Resistance Strains. [Link]

• National Institutes of Health. (2024). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. [Link]

• National Institutes of Health. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. [Link]

• National Institutes of Health. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf. [Link]

• National Institutes of Health. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). [Link]

• National Institutes of Health. (2021). Antimicrobial Activities and Time-Kill Kinetics of Extracts of Selected Ghanaian Mushrooms. [Link]

• National Institutes of Health, Islamabad Pakistan. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. [Link]

• Protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. [Link]

• rapidmicrobiology. EUCAST Recommended Strains for Routine and Extended Internal. [Link]

• ResearchGate. (2021). Antimicrobial efficacy testing comparative chart. [Link]

• ResearchGate. Positive controls for tests of antimicrobial activity. [Link]

• ResearchGate. Review: Antimicrobial efficacy validation using in vitro and in vivo testing methods. [Link]

• ResearchGate. (2025). (PDF) EUCAST expert rules in antimicrobial susceptibility testing. [Link]

• ResearchGate. M100S - Performance Standards for Antimicrobial Susceptibility Testing. [Link]

• YouTube. (2021). Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration). [Link]

Sources

• 1. microchemlab.com [microchemlab.com]
• 2. EUCAST Recommended Strains for Routine and Extended Internal [rapidmicrobiology.com]
• 3. culturecollections.org.uk [culturecollections.org.uk]
• 4. culturecollections.org.uk [culturecollections.org.uk]
• 5. microbiologics.com [microbiologics.com]
• 6. szu.gov.cz [szu.gov.cz]
• 7. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. idexx.dk [idexx.dk]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Testing the Effectiveness of Antimicrobials | Microbiology [courses.lumenlearning.com]
• 11. biomerieux.com [biomerieux.com]
• 12. bmglabtech.com [bmglabtech.com]
• 13. microchemlab.com [microchemlab.com]
• 14. bio-protocol.org [bio-protocol.org]
• 15. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. emerypharma.com [emerypharma.com]
• 17. actascientific.com [actascientific.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Antimicrobial Activities and Time-Kill Kinetics of Extracts of Selected Ghanaian Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 20. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 21. EUCAST: Clinical Breakpoint Tables [eucast.org]
• 22. EUCAST: EUCAST - Home [eucast.org]
• 23. nih.org.pk [nih.org.pk]
• 24. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
• 25. bsac.org.uk [bsac.org.uk]
• 26. idexx.com [idexx.com]
• 27. dickwhitereferrals.com [dickwhitereferrals.com]

A Senior Application Scientist's Guide to Comparative Docking of Oxadiazole Derivatives in Enzyme Active Sites

Introduction: The Versatility of the Oxadiazole Scaffold in Enzyme Inhibition

The oxadiazole nucleus, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, stands as a privileged scaffold in medicinal chemistry. Its various isomers, particularly the 1,3,4- and 1,2,4-oxadiazoles, are cornerstones in the design of novel therapeutic agents due to their favorable physicochemical properties, metabolic stability, and capacity for diverse chemical functionalization.[1][2] This inherent versatility allows for the fine-tuning of molecular properties to achieve potent and selective inhibition of a wide array of enzymatic targets implicated in numerous pathologies, from cancer to diabetes and inflammation.[3][4]

Computational docking has emerged as an indispensable tool in the rational design of these enzyme inhibitors.[5][6] By simulating the interactions between a small molecule (ligand) and the binding site of a protein (receptor), docking studies provide invaluable insights into the binding affinity, orientation, and key molecular interactions that govern inhibitory activity. This predictive power accelerates the drug discovery process by enabling the prioritization of promising candidates for synthesis and biological evaluation, thereby saving considerable time and resources.

This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth comparison of the docking performance of various oxadiazole derivatives against different enzyme active sites. We will delve into the causality behind experimental choices in a typical docking workflow, present supporting data from the literature, and offer a detailed, self-validating protocol for conducting such studies.

The Rationale Behind a Comparative Docking Approach

A comparative docking study is not merely about generating binding scores. It is a systematic investigation into the structure-activity relationships (SAR) of a series of compounds against one or more targets. By comparing the docking poses and interaction patterns of closely related oxadiazole derivatives, we can elucidate the specific structural modifications that enhance or diminish binding affinity and selectivity. This knowledge is paramount for the iterative process of lead optimization. For instance, comparing the docking of a series of 1,3,4-oxadiazole derivatives against both a primary target and a known off-target enzyme can guide the design of more selective inhibitors with potentially fewer side effects.[7]

Comparative Docking Performance of Oxadiazole Derivatives

To illustrate the power of comparative docking, we will examine the performance of oxadiazole derivatives against two distinct and therapeutically relevant enzyme classes: Matrix Metalloproteinases (MMPs) and α-Glucosidase.

Case Study 1: Inhibition of Matrix Metalloproteinase-9 (MMP-9)

MMP-9 is a zinc-dependent endopeptidase that plays a crucial role in the degradation of the extracellular matrix, a process that is dysregulated in cancer metastasis and inflammation. Several studies have explored 1,3,4-oxadiazole derivatives as potent MMP-9 inhibitors.[8]

Compound ID	Oxadiazole Isomer	Key Substituents	Docking Score/Binding Energy	Key Interacting Residues	Reference
4h	1,3,4-Oxadiazole	(2-acetamidophenoxy)methyl at C2, thio-acetamide linker	IC50: 1.65 µM	His401, Glu402, Ala403 (catalytic zinc binding)	[8]
4l	1,3,4-Oxadiazole	(2-acetamidophenoxy)methyl at C2, thio-acetamide linker	IC50: 2.55 µM	Similar to 4h	[8]

The data clearly indicates that subtle changes in the substituents on the acetamide moiety can significantly impact the inhibitory potency against MMP-9. The docking studies for these compounds revealed that the oxadiazole core and the thio-acetamide linker are crucial for coordinating with the catalytic zinc ion in the active site, a hallmark of MMP inhibition. The variations in potency between compounds 4h and 4l can be attributed to differences in their ability to form favorable interactions with the surrounding amino acid residues.

Case Study 2: Inhibition of α-Glucosidase

α-Glucosidase is a key enzyme in carbohydrate metabolism, and its inhibition is a validated strategy for managing type 2 diabetes.[1] Oxadiazole derivatives have shown promising inhibitory activity against this enzyme.[9]

Compound ID	Oxadiazole Isomer	Key Substituents	Docking Score/Binding Energy	Key Interacting Residues	Reference
7a	1,3,4-Oxadiazole	Aryl-Schiff base	IC50: 0.6 ± 0.05 µM	Asp215, Glu277, Asp352 (catalytic triad)	[9]
7b	1,3,4-Oxadiazole	Aryl-Schiff base with ortho-hydroxyl	IC50: 0.30 ± 0.2 µM	Enhanced H-bonding with active site residues	[9]
Acarbose (Standard)	-	-	IC50: 38.45 ± 0.80 µM	-	[9]

In this case, the SAR analysis, supported by molecular docking, revealed that the presence and position of hydroxyl groups on the aryl-Schiff base substituent dramatically influence the inhibitory activity against α-glucosidase. Compound 7b, with an ortho-hydroxyl group, exhibited significantly higher potency than both compound 7a and the standard drug, acarbose. The docking simulations attributed this to the formation of additional hydrogen bonds with the catalytic residues in the enzyme's active site.

A Self-Validating Experimental Protocol for Comparative Docking Studies

The following protocol outlines a robust and self-validating workflow for conducting comparative docking studies of oxadiazole derivatives. The causality behind each step is explained to provide a deeper understanding of the process.

Step 1: Preparation of the Receptor (Enzyme) Structure

• Action: Obtain the 3D crystal structure of the target enzyme from the Protein Data Bank (PDB).

• Causality: The crystal structure provides the experimentally determined coordinates of the enzyme's atoms, which is the foundation for a structure-based docking study.

• Protocol:

  • Search the PDB for the target enzyme (e.g., MMP-9, α-glucosidase). Select a high-resolution structure, preferably co-crystallized with a known inhibitor.

  • Remove water molecules and any co-solvents from the PDB file. The exception is catalytically important water molecules, which should be retained.

  • Add hydrogen atoms to the protein, as they are typically not resolved in crystal structures but are crucial for forming hydrogen bonds.

  • Assign partial charges to the protein atoms using a force field (e.g., AMBER, CHARMM). This is essential for calculating electrostatic interactions.

Step 2: Preparation of the Ligand (Oxadiazole Derivative) Structures

• Action: Generate 3D structures of the oxadiazole derivatives to be docked.

• Causality: The 3D conformation of the ligand is a critical determinant of its ability to fit into the enzyme's active site.

• Protocol:

  • Draw the 2D structures of the oxadiazole derivatives using a chemical drawing software (e.g., ChemDraw, MarvinSketch).

  • Convert the 2D structures to 3D structures using a molecular modeling program.

  • Perform energy minimization on the 3D structures to obtain low-energy, stable conformations.

  • Assign partial charges to the ligand atoms.

Step 3: Definition of the Binding Site

• Action: Define the region of the enzyme where the docking will be performed.

• Causality: Focusing the docking search on the known active site increases the efficiency and accuracy of the simulation.

• Protocol:

  • If a co-crystallized ligand is present in the PDB structure, define the binding site as a grid box centered on and encompassing this ligand.

  • If no co-crystallized ligand is available, use binding site prediction software or information from the literature to identify the active site residues and define the grid box accordingly.

Step 4: Molecular Docking

• Action: Run the docking simulation using a validated docking program.

• Causality: The docking algorithm explores different conformations and orientations of the ligand within the binding site and calculates a score that estimates the binding affinity.

• Protocol:

  • Choose a suitable docking program (e.g., AutoDock Vina, Schrödinger Glide, SwissDock).[10][11][12][13]

  • Set the docking parameters, such as the number of binding modes to generate and the exhaustiveness of the search.

  • Run the docking calculations for all the prepared oxadiazole derivatives.

Step 5: Analysis of Docking Results

• Causality: This step translates the raw computational data into actionable insights for drug design.

• Protocol:

  • Rank the compounds based on their docking scores or binding energies.

  • Visually inspect the top-ranked docking poses for each compound.

  • Analyze the key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the ligand and the enzyme.

  • Compare the interaction patterns of the different derivatives to understand the SAR.

  • Validate the docking protocol by re-docking the co-crystallized ligand (if available) and calculating the Root Mean Square Deviation (RMSD) between the docked pose and the crystal structure pose. An RMSD of less than 2.0 Å is generally considered a successful validation.

Visualizing the Workflow and Interactions

To further clarify the process, the following diagrams, generated using Graphviz, illustrate the experimental workflow and a typical ligand-enzyme interaction.

Caption: A generalized workflow for comparative molecular docking studies.

Sources

• 1. Novel oxadiazole derivatives as potent inhibitors of α-amylase and α-glucosidase enzymes: Synthesis, in vitro evaluation, and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors [mdpi.com]
• 4. rjptonline.org [rjptonline.org]
• 5. researchgate.net [researchgate.net]
• 6. ijisrt.com [ijisrt.com]
• 7. Computational Investigation of 1, 3, 4 Oxadiazole Derivatives as Lead Inhibitors of VEGFR 2 in Comparison with EGFR: Density Functional Theory, Molecular Docking and Molecular Dynamics Simulation Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. tandfonline.com [tandfonline.com]
• 10. SwissDock [swissdock.ch]
• 11. DOCKING – Center for Computational Structural Biology [ccsb.scripps.edu]
• 12. schrodinger.com [schrodinger.com]
• 13. labinsights.nl [labinsights.nl]

Safety & Regulatory Compliance

A Comprehensive Safety and Handling Guide for Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard Profile of DEDO

Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide, a furoxan derivative, presents a unique set of potential hazards that necessitate stringent safety measures. While a comprehensive Safety Data Sheet (SDS) is not available due to its limited commercial availability, an analysis of its chemical structure and the known properties of related compounds allows for a robust risk assessment.

Key Chemical Information:

Property	Value	Source
Molecular Formula	C₈H₁₀N₂O₆	[1]
Molecular Weight	230.17 g/mol	[1]
Appearance	Not specified; handle as a potentially hazardous solid or liquid.	General Precaution
Solubility	Soluble in polar organic solvents like THF and dichloromethane.	[1]

Primary Hazard Concerns:

• Unknown Toxicity: As a novel compound, the full toxicological profile of DEDO is unknown. It is prudent to treat it as a substance with high acute and chronic toxicity.

• Thermal Instability: Furoxan derivatives can be energetic materials. DEDO is known to undergo exothermic decomposition at 265°C, which could lead to a runaway reaction if heated improperly.

• Biological Activity: Furoxans are recognized as nitric oxide (NO) donors, implying significant biological activity. Inhalation, ingestion, or skin contact could have unforeseen physiological effects.

• Potential for Irritation: Related oxadiazole compounds are known to cause skin and eye irritation.[2]

• Hazardous Decomposition Products: Thermal decomposition of similar nitro-containing furoxans can release toxic gases such as nitrogen oxides (NOx) and carbon monoxide (CO).[3][4]

Personal Protective Equipment (PPE): A Multi-Layered Defense

Given the unknown nature of DEDO, a comprehensive PPE strategy is mandatory to prevent all routes of exposure.

Core PPE Requirements

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with nitrile or neoprene gloves.	Provides protection against splashes of organic solvents in which DEDO is soluble. Regularly inspect gloves for any signs of degradation or perforation.
Eye and Face Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles. A face shield should be worn over safety glasses or goggles when there is a significant risk of splashes.	Protects against accidental splashes to the eyes and face.
Body Protection	A flame-resistant lab coat worn over long-sleeved clothing and long pants.	Protects skin from contact with the chemical and offers a degree of protection from fire hazards.
Footwear	Closed-toe shoes made of a non-porous material.	Protects feet from spills.

Respiratory Protection

The use of respiratory protection should be determined by a risk assessment of the specific procedure.

• For routine handling of small quantities in a certified chemical fume hood: Respiratory protection is generally not required.

• For procedures with a risk of aerosol generation or handling outside of a fume hood: A NIOSH-approved respirator with organic vapor cartridges is recommended. A full-face respirator will also provide enhanced eye and face protection.

Safe Handling and Operational Plan

A systematic approach to handling DEDO is critical to minimizing risk. All work with this compound should be conducted within a certified chemical fume hood to mitigate inhalation exposure.

Workflow for Handling DEDO

Caption: A stepwise workflow for the safe handling of DEDO in a laboratory setting.

Step-by-Step Handling Protocol

• Preparation: Before handling DEDO, ensure you are wearing the full complement of required PPE. Verify that the chemical fume hood has a current certification and is functioning correctly. Assemble all necessary glassware, reagents, and waste containers within the fume hood.

• Aliquotting and Weighing:

  • Perform all weighing operations within the fume hood.

  • Use a tared, disposable weighing boat or a suitable glass container.

  • Carefully transfer the desired amount of DEDO using a clean spatula. Avoid creating dust.

  • If the compound is a liquid, use a calibrated micropipette with a fresh tip.

• Dissolution and Reaction:

  • Place the vessel containing the weighed DEDO in a secondary container (e.g., a beaker).

  • Slowly add the desired solvent to the vessel.

  • If necessary, use a magnetic stirrer at a low speed to aid dissolution.

  • For any reactions involving heating, use a controlled heating mantle with a temperature probe and a blast shield. Never heat the compound directly with a flame.

• Post-Procedure:

  • Thoroughly decontaminate all surfaces that may have come into contact with DEDO using a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.

  • Decontaminate all glassware before removing it from the fume hood.

Disposal Plan: A Cradle-to-Grave Approach

Proper disposal of DEDO and all contaminated materials is a critical final step in the experimental workflow.

Waste Segregation and Disposal Pathway

Caption: Decision tree for the proper segregation and disposal of DEDO waste.

Step-by-Step Disposal Protocol

• Waste Collection:

  • Solid Waste: All disposable items that have come into contact with DEDO (e.g., gloves, weighing paper, pipette tips) must be collected in a dedicated, clearly labeled, and sealed plastic bag within the fume hood.

  • Liquid Waste: Collect all liquid waste containing DEDO in a designated, leak-proof, and chemically compatible container (e.g., a glass or polyethylene bottle). The container must be clearly labeled as "Hazardous Waste: Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide" and should include the date of initial waste addition.

• Waste Storage: Store the sealed waste containers in a designated satellite accumulation area away from incompatible materials.

• Final Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office. Do not attempt to neutralize or dispose of this chemical down the drain.[5]

Emergency Procedures

In Case of Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while continuing to flush. Seek immediate medical attention.

In Case of Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

In Case of a Spill:

• Small Spill (within a fume hood): Absorb the spill with an inert material (e.g., vermiculite or sand). Collect the absorbed material into a sealed container and dispose of it as hazardous waste. Decontaminate the area with a suitable solvent.

• Large Spill or Spill Outside of a Fume Hood: Evacuate the immediate area and alert others. Contact your institution's EHS office or emergency response team immediately. Do not attempt to clean up a large spill without appropriate training and equipment.

References

• NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health. [Link]

• Molecular Dynamics Simulations of the Thermal Decomposition of 3,4-Bis(3-nitrofurazan-4-yl)furoxan. ACS Omega. [Link]

• Standard Operating Procedures. University of Kentucky Research Safety. [Link]

• OSHA Glove Selection Chart. Environmental Health and Safety, University of Washington. [Link]

• Laboratory Waste Disposal Safety Protocols. National Science Teaching Association. [Link]

• Gloves Chemical Resistance Chart. Cole-Parmer. [Link]

• NIOSH Pocket Guide To Chemical Hazards. Enviro Safetech. [Link]

• Molecular Dynamics Simulations of the Thermal Decomposition of 3,4-Bis(3-nitrofurazan-4-yl)furoxan. ACS Omega. [Link]

• Laboratory Waste Disposal Handbook. University of Essex. [Link]

• Standard Operating Procedure: Handling Chemicals. Louisiana State University. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Hand Protection Chemical Resistance Guide. University of California, Berkeley, Environment, Health & Safety. [Link]

• NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. Centers for Disease Control and Prevention. [Link]

• Thermal chemistry and decomposition behaviors of energetic materials with trimerizing furoxan skeleton. Beijing Institute of Technology. [Link]

• Standard Operating Procedures for Laboratory Use of Chemicals. California Polytechnic State University. [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. [Link]

• Pocket Guide to Chemical Hazards Introduction. National Institute for Occupational Safety and Health. [Link]

• Recent progress in synthesis and application of furoxan. RSC Publishing. [Link]

• Chemical Laboratory Safety and Security: A Guide to Developing Standard Operating Procedures (2016). National Academies of Sciences, Engineering, and Medicine. [Link]

• Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. EPFL. [Link]

• 2,5-Di(1-naphthyl)-1,3,4-oxadiazole. PubChem. [Link]

• Molecular Dynamics Simulations of the Thermal Decomposition of 3,4-Bis(3-nitrofurazan-4-yl)furoxan. ResearchGate. [Link]

• Understanding the NIOSH Pocket Guide to Chemical Hazards. CPWR. [Link]

• Standard Operating Procedures (SOPs) for Hazardous Chemicals. Wayne State University. [Link]

• 2-Methyl-5-(2-thienyl)-1,3,4-oxadiazole. PubChem. [Link]

• Work Gloves Chemical Glove Chart. Tasco-Safety.com. [Link]

• Glove Compatibility. CP Lab Safety. [Link]

• 1,3,4-Oxadiazole. PubChem. [Link]

• Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide. PubChem. [Link]

Sources

• 1. Buy Diethyl 1,2,5-oxadiazole-3,4-dicarboxylate 2-oxide | 18417-40-8 [smolecule.com]
• 2. 1,3,4-Oxadiazole | C2H2N2O | CID 97428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Molecular Dynamics Simulations of the Thermal Decomposition of 3,4-Bis(3-nitrofurazan-4-yl)furoxan - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. epfl.ch [epfl.ch]